CHMFL-BTK-01

• CAS: 2095280-64-9

Core Science & Biosynthesis

CHMFL-BTK-01: A Highly Selective Irreversible Inhibitor of Bruton’s Tyrosine Kinase in B-Cell Lymphoma

Executive Summary & Target Rationale

Bruton’s tyrosine kinase (BTK) is a critical signaling node in the B-cell receptor (BCR) pathway, essential for B-cell proliferation, survival, and differentiation. Hyperactivation of BTK is a hallmark of various B-cell malignancies, making it a prime therapeutic target. While first-generation covalent BTK inhibitors like ibrutinib have revolutionized the treatment of B-cell lymphomas, their clinical utility is frequently limited by off-target toxicities (e.g., bleeding, atrial fibrillation)[1]. These adverse events are largely driven by unintended covalent binding to homologous cysteine residues in other kinases, such as BMX, EGFR, and JAK3[1][2].

To address this, CHMFL-BTK-01 was developed as a precision pharmacological tool[2]. Discovered through a structure-based drug design approach by , CHMFL-BTK-01 is a highly potent, irreversible BTK inhibitor that demonstrates an unprecedented selectivity profile, effectively eliminating the off-target kinase liabilities associated with earlier generations[3][4].

Structural Biology & Discovery

CHMFL-BTK-01 (Compound 9) was synthesized by incorporating a pyridinone nucleus with an acrylamide warhead[3][5]. The structural design explicitly targets the inactive DFG-in/C-helix-out conformation of the BTK kinase domain[6]. The acrylamide moiety serves as an electrophile that forms a permanent covalent bond with the nucleophilic sulfhydryl group of Cysteine 481 (Cys481) in the ATP-binding pocket[2].

A defining feature of CHMFL-BTK-01 is its exceptional selectivity. In comprehensive KINOMEscan profiling against 468 kinases, it achieved an S-score(35) of 0.00 at 1 μM[2]. Crucially, it completely lacks the off-target activity against BMX, JAK3, and EGFR that plagues other irreversible inhibitors[1][4].

Table 1: Quantitative Profiling of CHMFL-BTK-01

Parameter	Value / Profile	Causality / Significance
Target	Bruton's Tyrosine Kinase (BTK)	Primary driver of BCR signaling in B-cell lymphoma[5].
Biochemical IC50	7 nM	Demonstrates high-affinity binding to the BTK kinase domain[2][7].
Cellular EC50 (BTK Y223)	< 30 nM	Potent inhibition of BTK auto-phosphorylation in living cells[2][3].
KINOMEscan S-score(35)	0.00 (at 1 μM across 468 kinases)	Indicates near-perfect selectivity; minimizes off-target toxicity risks[2].
Off-Target Activity	No significant inhibition of BMX, EGFR, JAK3	Eliminates cross-reactivity with homologous Cys-containing kinases[1][4].
Cell Cycle Impact	G0/G1 Phase Arrest	Halts malignant B-cell proliferation (e.g., U2932, Pfeiffer cell lines)[2][3].

Mechanism of Action in B-Cell Lymphoma

In B-cell lymphoma, the continuous activation of the BCR pathway leads to the phosphorylation and activation of BTK. Active BTK then phosphorylates Phospholipase C gamma 2 (PLCγ2), triggering downstream cascades including NF-κB and NFAT, which drive cell survival[5][8].

By covalently modifying Cys481, CHMFL-BTK-01 sterically blocks ATP from binding to the kinase domain. This prevents the auto-phosphorylation of BTK at Tyrosine 223 (Y223), fully arresting the kinase's catalytic activity[2][7]. Consequently, the downstream activation of PLCγ2 and NF-κB is abrogated, leading to cell cycle arrest in the G0/G1 phase and the induction of apoptosis in lymphoma cells[2][3].

Caption: BTK signaling cascade in B-cell lymphoma and targeted inhibition by CHMFL-BTK-01.

Experimental Methodologies & Self-Validating Protocols

To rigorously validate the mechanism of action and the irreversible nature of CHMFL-BTK-01, researchers employ robust, self-validating experimental systems[2][3].

Protocol 1: BTK Y223 Auto-phosphorylation Inhibition Assay

• Objective : To quantify the cellular EC50 of CHMFL-BTK-01 in blocking BTK activation[2].

• Causality : Y223 auto-phosphorylation is the direct biochemical readout of BTK's catalytic activity. Measuring p-BTK(Y223) levels confirms target engagement inside the living cell[7].

• Step-by-Step Methodology :

  • Cell Culture : Seed B-cell lymphoma cell lines (e.g., U2932 or Pfeiffer) at a density of 1×106 cells/mL in RPMI-1640 medium supplemented with 10% FBS.

  • Compound Treatment : Treat cells with a serial dilution of CHMFL-BTK-01 (e.g., 1 nM to 1000 nM) or a DMSO vehicle control for 2 hours. (Self-Validation: A short 2-hour incubation ensures the observed effect is due to direct kinase inhibition rather than secondary apoptotic degradation).

  • BCR Stimulation : Stimulate cells with anti-IgM (10 μg/mL) for 10 minutes to acutely activate the BCR pathway.

  • Lysis & Protein Extraction : Lyse cells in RIPA buffer containing protease and phosphatase inhibitors (e.g., sodium orthovanadate) to preserve transient phosphorylation states.

  • Immunoblotting : Resolve proteins via SDS-PAGE, transfer to a PVDF membrane, and probe with anti-phospho-BTK (Y223) and anti-total-BTK antibodies.

  • Quantification : Normalize the p-BTK signal to total BTK using densitometry to calculate the EC50 (Yielding <30 nM for CHMFL-BTK-01)[2].

Protocol 2: Cysteine-Serine (C481S) Mutation Rescue Experiment

• Objective : To definitively prove that CHMFL-BTK-01's potency is dependent on covalent binding to Cys481[2][3].

• Causality : Mutating Cysteine 481 to Serine (C481S) replaces the highly nucleophilic sulfhydryl group (-SH) with a less reactive hydroxyl group (-OH). If the drug relies on an irreversible Michael addition to the sulfhydryl, the C481S mutant will "rescue" the kinase from inhibition, validating the covalent mechanism.

• Step-by-Step Methodology :

  • Plasmid Construction : Generate wild-type (WT) BTK and C481S mutant BTK expression vectors using site-directed mutagenesis.

  • Transfection : Transiently transfect BTK-deficient cells (e.g., HEK293T) with either the WT or C481S plasmid.

  • Drug Exposure : Expose both cohorts to CHMFL-BTK-01 at concentrations well above the WT IC50 (e.g., 100 nM).

  • Washout Phase (Self-Validation) : Wash the cells extensively with PBS to remove unbound drug. (Logic: A reversible inhibitor will wash out, restoring activity. An irreversible inhibitor will remain permanently bound).

  • Kinase Assay : Immunoprecipitate BTK and perform an in vitro kinase assay.

  • Result Interpretation : WT BTK will show sustained inhibition post-washout, whereas C481S BTK will retain catalytic activity, confirming the absolute requirement of Cys481 for CHMFL-BTK-01's mechanism[2].

Caption: Logical workflow of the C481S mutation rescue experiment validating covalent binding.

Conclusion

CHMFL-BTK-01 represents a significant leap in the structural refinement of covalent kinase inhibitors. By achieving absolute selectivity for BTK and eliminating cross-reactivity with homologous kinases like BMX and EGFR, it provides an invaluable pharmacological tool for dissecting BTK-related pathologies[2][4]. Its ability to potently suppress B-cell lymphoma proliferation while maintaining a pristine off-target profile underscores the power of structure-based drug design in modern targeted oncology.

References

• Liang, Q., et al. "Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor." European Journal of Medicinal Chemistry, 2017.[Link]

• Estupiñán, H. Y., et al. "Bleeding by Bruton Tyrosine Kinase-Inhibitors: Dependency on Drug Type and Disease." Cancers (Basel), 2021.[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. CHMFL-BTK-01 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Biochemical Properties and Experimental Methodologies of CHMFL-BTK-01

Executive Summary and Mechanistic Rationale

Bruton's tyrosine kinase (BTK) is a critical signaling node in the B-cell receptor (BCR) pathway, making it a prime therapeutic target for B-cell malignancies and autoimmune diseases. While first-generation irreversible BTK inhibitors (such as ibrutinib) have revolutionized the treatment landscape, their clinical utility is frequently limited by off-target toxicities (e.g., diarrhea, rash, bleeding). These adverse effects are primarily driven by the inadvertent covalent modification of homologous kinases bearing active-site cysteine residues, notably EGFR, JAK3, and BMX.

CHMFL-BTK-01 was engineered via structure-based drug design to overcome these limitations. By utilizing a pyridinone scaffold equipped with an acrylamide warhead, CHMFL-BTK-01 achieves an exceptionally clean selectivity profile. It covalently targets the Cys481 residue of BTK while trapping the kinase in a specific DFG-in / C-helix-out inactive conformation. Because homologous kinases do not readily adopt this specific inactive conformation in the presence of this scaffold, CHMFL-BTK-01 effectively abolishes the off-target activity typically seen in earlier inhibitors .

Structural Biology and Biochemical Profiling

The exquisite selectivity of CHMFL-BTK-01 is structurally validated by high-resolution X-ray crystallography (PDB ID: , 1.59 Å resolution). The acrylamide moiety acts as a Michael acceptor, undergoing a nucleophilic attack by the sulfhydryl group of BTK's Cys481.

Quantitative Biochemical Profile

To facilitate rapid comparison against other pipeline inhibitors, the core biochemical and cellular metrics of CHMFL-BTK-01 are summarized below.

Parameter	Value / Metric	Assay Context & Significance
Enzymatic IC₅₀ (BTK)	7 nM	Highly potent inhibition in recombinant BTK assays.
Cellular EC₅₀ (p-BTK Y223)	< 30 nM	Potent suppression of BTK auto-phosphorylation in intact cells.
Selectivity Score (S₃₅)	0.00	Tested at 1 μM against 468 kinases (KINOMEscan). Indicates zero off-target kinases were inhibited by >65%.
Off-Target Avoidance	No activity	Explicitly avoids covalent inhibition of EGFR, JAK3, and BMX.
Phenotypic Impact	G0/G1 Arrest	Induces cell cycle arrest and apoptosis in U2932 and Pfeiffer B-cell lymphoma lines.
Binding Conformation	DFG-in / C-helix-out	Stabilizes an inactive kinase state, driving its superior selectivity.

Pathway Intervention Dynamics

CHMFL-BTK-01 exerts its phenotypic effects by decoupling the B-cell receptor from downstream survival pathways. Specifically, by irreversibly blocking BTK, it prevents the phosphorylation of Phospholipase C gamma 2 (PLCγ2), thereby halting calcium mobilization and NF-κB transcription factor activation.

Caption: BCR signaling cascade illustrating CHMFL-BTK-01 mediated irreversible inhibition of BTK.

Experimental Methodologies & Self-Validating Protocols

As researchers transition this compound into advanced preclinical models, robust assay design is paramount. The following protocols are engineered with built-in causality and self-validation mechanisms to ensure data integrity.

Protocol A: In Vitro Kinase Assay (Mobility Shift)

Causality Rationale: Traditional ATP-consumption assays (like luciferase-based ADP-Glo) can yield false positives due to compound auto-fluorescence or ATP-competitive artifacts. A microfluidic mobility shift assay directly measures the conversion of a fluorescently labeled peptide substrate, providing an unambiguous readout of kinase activity.

• Preparation: Prepare recombinant full-length human BTK enzyme in a kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 0.01% Brij-35, 1 mM DTT).

• Compound Incubation: Serially dilute CHMFL-BTK-01 (from 10 μM to 0.1 nM) and pre-incubate with the BTK enzyme for 60 minutes. Note: As a covalent inhibitor, IC₅₀ is time-dependent. A fixed 60-minute pre-incubation standardizes the kinetic measurement.

• Reaction Initiation: Add ATP (at the predetermined Km​ value) and FAM-labeled peptide substrate to initiate the reaction.

• Detection: Run the reaction on a microfluidic reader (e.g., Caliper EZ Reader). The system electrophoretically separates the phosphorylated product from the unphosphorylated substrate based on charge.

• Self-Validation Check: Run a parallel assay using a BTK C481S mutant enzyme. CHMFL-BTK-01 should exhibit a massive drop in potency (shift in IC₅₀ by >100-fold) against the mutant, proving that the 7 nM potency is strictly dependent on the covalent modification of Cys481.

Protocol B: Cellular Target Engagement & Washout Assay

Causality Rationale: To definitively prove that CHMFL-BTK-01 acts irreversibly in a live-cell environment, a washout assay is required. If the compound is a true covalent modifier, extensive washing of the cells will remove unbound drug, but the target will remain inhibited upon downstream stimulation.

Caption: Step-by-step workflow of the cellular washout assay validating irreversible target engagement.

• Cell Seeding: Culture U2932 B-cell lymphoma cells in RPMI-1640 medium supplemented with 10% FBS.

• Inhibitor Treatment: Treat cells with 100 nM CHMFL-BTK-01 for 2 hours to allow for complete covalent target occupancy.

• Washout Phase: Centrifuge the cells and wash the pellet three times with warm, drug-free PBS to remove all unbound inhibitor. Resuspend in drug-free medium and incubate for an additional 4 to 8 hours.

• Stimulation: Stimulate the BCR pathway using 10 μg/mL anti-human IgM for 10 minutes to induce BTK auto-phosphorylation.

• Lysis and Western Blot: Lyse the cells in RIPA buffer containing protease/phosphatase inhibitors. Probe the lysates using anti-phospho-BTK (Y223) and total BTK antibodies.

• Self-Validation Check: Include a known reversible BTK inhibitor (e.g., RN486) as a control arm. Upon washout and stimulation, the reversible inhibitor arm will show a complete recovery of p-BTK (Y223) signal, whereas the CHMFL-BTK-01 arm will maintain complete suppression of the signal, confirming the irreversible mechanism of action .

References

• Title: Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. Source: European Journal of Medicinal Chemistry (2017). URL: [Link]

• Title: PDB ID: 5J87 - Discovery of CHMFL-BTK-01 as a Highly Selective Irreversible BTK Kinase Inhibitor. Source: RCSB Protein Data Bank. URL: [Link]

• Title: CHMFL-BTK-01 Compound Summary (CID 129896681). Source: National Center for Biotechnology Information (NCBI) PubChem. URL: [Link]

CHMFL-BTK-01: Mechanistic Insights and IC50/EC50 Determination for BTK Y223 Auto-Phosphorylation

Executive Summary

Bruton’s Tyrosine Kinase (BTK) is a critical effector in the B-cell receptor (BCR) signaling pathway, making it a prime target for B-cell malignancies and autoimmune diseases. CHMFL-BTK-01 (also referred to in literature as Compound 9) is a highly potent, irreversible BTK inhibitor developed via structure-based drug design[1]. By covalently binding to the Cys481 residue within the ATP-binding pocket, CHMFL-BTK-01 completely blocks the kinase's catalytic activity, thereby preventing downstream signaling[1].

A critical biomarker for evaluating the efficacy of BTK inhibitors is the suppression of BTK Y223 auto-phosphorylation . This technical guide details the pharmacological profile of CHMFL-BTK-01, the mechanistic causality behind targeting the Y223 residue, and the self-validating experimental protocols required to accurately determine its inhibitory concentration metrics.

Quantitative Data & Selectivity Profile

When evaluating kinase inhibitors, it is vital to distinguish between biochemical potency (cell-free assays using recombinant enzymes) and cellular potency (assays measuring specific phosphorylation events in living cells).

For CHMFL-BTK-01, the absolute biochemical IC50 is 7 nM [1][2]. However, when measuring the specific inhibition of Y223 auto-phosphorylation in a cellular environment, the value is reported as an EC50 (or cellular IC50) of < 30 nM [1].

Table 1: Pharmacological Metrics of CHMFL-BTK-01

Metric	Value	Assay Type	Target / Readout
Biochemical IC50	7 nM	Cell-Free Biochemical	Recombinant BTK Kinase Activity
Cellular EC50	< 30 nM	Whole Cell (U2932 / Pfeiffer)	BTK Y223 Auto-phosphorylation
Selectivity Score	S(35) = 0.00	KINOMEscan	468 kinases/mutants at 1 μM

The Selectivity Advantage: First-generation irreversible BTK inhibitors (such as ibrutinib) often suffer from off-target toxicity because they inhibit other kinases containing homologous active-site cysteines, notably BMX, JAK3, and EGFR. CHMFL-BTK-01 was specifically engineered to overcome this limitation. Biochemical profiling confirms that CHMFL-BTK-01 is highly selective and strictly avoids inhibiting the kinase activity of BMX, EGFR, and JAK3 ()[3].

Mechanistic Causality: The Significance of Y223

To understand why the EC50 for Y223 auto-phosphorylation is the gold standard for validating CHMFL-BTK-01, one must understand the causality of BTK activation.

BTK activation is a sequential, two-step process:

• Trans-phosphorylation (Y551): Upon BCR engagement, upstream Src-family kinases (like LYN) or SYK trans-phosphorylate BTK at Tyrosine 551 (Y551) in its activation loop. This induces a conformational change that opens the kinase domain.

• Auto-phosphorylation (Y223): Once the kinase domain is open and active, BTK utilizes ATP to auto-phosphorylate itself at Tyrosine 223 (Y223) within its SH3 domain. This fully activates the enzyme, allowing it to phosphorylate downstream targets like PLCγ2.

The Mechanism of Action: CHMFL-BTK-01 does not prevent the upstream trans-phosphorylation at Y551. Instead, by covalently binding to Cys481, it sterically occludes the ATP-binding site. Without access to ATP, BTK cannot execute the second step. Therefore, measuring the loss of Y223 phosphorylation is the direct, causal readout of CHMFL-BTK-01's ability to shut down BTK's intrinsic catalytic activity ()[1].

BTK signaling cascade and targeted inhibition of Y223 auto-phosphorylation by CHMFL-BTK-01.

Experimental Methodology: Self-Validating Protocol for Y223 Auto-Phosphorylation

To determine the < 30 nM EC50 value for CHMFL-BTK-01[1], researchers must utilize a self-validating cellular assay. B-cell lymphoma cell lines such as U2932 or Pfeiffer are ideal models because they express high levels of endogenous BTK and rely on BCR signaling for survival, eventually undergoing G0/G1 cell cycle arrest and apoptosis upon CHMFL-BTK-01 treatment[1].

Step-by-step workflow for quantifying CHMFL-BTK-01 cellular EC50 via Western Blotting.

Step-by-Step Protocol

1. Cell Preparation & Starvation: Culture U2932 or Pfeiffer cells in RPMI-1640 medium. Prior to the assay, wash the cells and incubate them in serum-free medium for 2–4 hours. Causality: Serum starvation reduces basal, asynchronous kinase activity, ensuring that any measured phosphorylation is a direct result of controlled experimental stimulation.

2. Inhibitor Treatment: Prepare a dose-response gradient of CHMFL-BTK-01 (e.g., 0, 3, 10, 30, 100, and 300 nM). Treat the cells with the inhibitor for 1 to 2 hours at 37°C. Causality: Because CHMFL-BTK-01 is an irreversible covalent inhibitor, sufficient incubation time is required for the warhead to undergo the Michael addition reaction with Cys481.

3. BCR Stimulation: Add anti-human IgM (e.g., 10 μg/mL) to the cells for exactly 10 minutes. Causality: Anti-IgM cross-links the B-cell receptors, synchronously triggering the upstream LYN/SYK pathway to force BTK activation and subsequent Y223 auto-phosphorylation.

4. Cell Lysis: Rapidly chill the cells on ice, wash with cold PBS, and lyse using RIPA buffer. Critical Step: The lysis buffer must be supplemented with protease inhibitors and potent phosphatase inhibitors (e.g., Sodium Orthovanadate [Na₃VO₄] and Sodium Fluoride [NaF]). Causality: Endogenous phosphatases will rapidly strip the phosphate group from Y223 upon cell death; inhibitors lock the protein in its current phosphorylation state.

5. Western Blotting & Self-Validation: Separate proteins via SDS-PAGE and transfer to a PVDF membrane. Probe the membrane with two primary antibodies:

• Anti-phospho-BTK (Y223)

• Anti-total-BTK (or GAPDH/Actin as a loading control)

System Validation: The assay is only valid if the Total BTK bands remain uniformly dense across all lanes. A drop in Total BTK indicates unequal loading or inhibitor-induced protein degradation, which would falsely skew the EC50 calculation. The vehicle-treated, IgM-stimulated lane must show a strong p-Y223 band (positive control).

6. Quantification: Perform densitometric analysis of the Western blot bands. Calculate the ratio of p-BTK (Y223) to Total BTK for each lane. Plot these ratios against the log concentration of CHMFL-BTK-01 using non-linear regression software (e.g., GraphPad Prism) to derive the EC50 value (< 30 nM).

References

• Liang, Q., Chen, Y., Yu, K., et al. (2017). "Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor." European Journal of Medicinal Chemistry, 131, 107-125. URL:[Link]

• Estep, M., et al. (2021). "Bleeding by Bruton Tyrosine Kinase-Inhibitors: Dependency on Drug Type and Disease." International Journal of Molecular Sciences, 22(6), 2856. URL:[Link]

Sources

• 1. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Engineering Precision in Covalent Kinase Inhibition: A Technical Guide to CHMFL-BTK-01 and Cys481 Binding Affinity

Executive Summary

Bruton’s Tyrosine Kinase (BTK) is a critical signaling node in the B-cell receptor (BCR) pathway, making it a prime target for treating B-cell malignancies and autoimmune disorders. While first-generation irreversible inhibitors like ibrutinib validated BTK as a therapeutic target, their promiscuity—specifically off-target binding to other cysteine-containing kinases such as EGFR, BMX, and JAK3—has driven the need for higher precision. This whitepaper dissects the binding affinity, structural mechanics, and experimental validation of CHMFL-BTK-01 , a highly selective irreversible inhibitor engineered to target the Cys481 residue of BTK without triggering off-target liabilities.

Mechanistic Foundation: The Cys481 Target and Covalent Causality

The Role of Cys481 in the ATP-Binding Pocket

In the ATP-binding pocket of BTK, the Cys481 residue sits strategically at the hinge region. It acts as a non-catalytic nucleophile. By equipping a small molecule with an electrophilic warhead (specifically, a Michael acceptor like an acrylamide group), researchers can exploit this residue.

The binding mechanism is a causal two-step process:

• Reversible Affinity ( Ki​ ): The inhibitor first enters the ATP pocket driven by non-covalent interactions (hydrogen bonding, shape complementarity). This spatial orientation brings the acrylamide warhead into close proximity with the thiol group of Cys481.

• Irreversible Inactivation ( kinact​ ): A nucleophilic attack by the Cys481 thiol group on the Michael acceptor forms a permanent covalent bond.

Decoupling Pharmacokinetics from Pharmacodynamics

The causality behind choosing an irreversible mechanism lies in the decoupling of pharmacokinetics (PK) from pharmacodynamics (PD). Once the covalent bond is formed, the kinase is permanently inactivated. Even after the free drug is cleared from systemic circulation, the target remains suppressed until the cell synthesizes new BTK protein (1)[1]. This allows for lower, less frequent dosing, minimizing systemic toxicity—provided the inhibitor is exquisitely selective.

Figure 1: BCR signaling pathway and irreversible inhibition of BTK by CHMFL-BTK-01.

CHMFL-BTK-01: Structural Design and Binding Affinity

CHMFL-BTK-01 (Compound 9) was engineered via structure-based drug design to maximize shape complementarity with the BTK ATP-binding pocket while avoiding the structural nuances of homologous kinases. Unlike ibrutinib, which exhibits promiscuous binding to other kinases possessing a similarly accessible cysteine residue, CHMFL-BTK-01 avoids off-target inhibition of BMX, JAK3, and EGFR (2)[2].

In comprehensive KINOMEscan profiling against 468 kinases, CHMFL-BTK-01 achieved a remarkable selectivity score ( Sscore​(35) ) of 0.00 at a concentration of 1 μM (3)[3].

Quantitative Binding and Selectivity Data

Parameter	Value	Assay / Context
BTK IC50	7.0 nM (or 4.7 nM)	Biochemical Kinase Assay
KINOMEscan S(35) Score	0.00	468 kinase panel at 1 μM
BTK Y223 Auto-phosphorylation EC50	< 30 nM	Cellular Assay (U2932 / Pfeiffer cells)
BMX, JAK3, EGFR Inhibition	Negligible	Biochemical & Cellular Assays

Experimental Methodologies: Self-Validating Protocols

To rigorously validate a covalent inhibitor, a multi-tiered experimental approach is required. Standard IC50 assays are insufficient because they are time-dependent for covalent drugs. The following protocols form a self-validating system to confirm affinity, covalent mechanism, and cellular irreversibility (4)[4].

Figure 2: Step-by-step experimental workflow for validating irreversible BTK inhibitors.

Protocol 1: Time-Dependent Kinase Activity Assay ( IC50​ & kinact​/KI​ )

• Causality & Rationale: Covalent inhibitors show increased apparent potency over time. Measuring the pseudo-first-order rate constant ( kobs​ ) allows researchers to derive kinact​/KI​ , which quantifies true covalent efficiency rather than just transient affinity.

• Step-by-Step Methodology:

  • Incubate recombinant BTK kinase domain with varying concentrations of CHMFL-BTK-01 (e.g., 1 nM to 1000 nM).

  • Utilize variable pre-incubation times (0, 15, 30, 60, and 120 minutes) at room temperature.

  • Initiate the enzymatic reaction by adding ATP (at Km​ concentration) and a fluorescently labeled peptide substrate.

  • Measure product formation over time using microfluidic mobility shift assays.

  • Plot the apparent IC50​ against pre-incubation time to confirm a time-dependent shift, validating the two-step binding model.

Protocol 2: Intact Protein Mass Spectrometry (Adduct Verification)

• Causality & Rationale: To definitively prove the mechanism of action is covalent modification of Cys481, mass spectrometry is utilized. A mass shift equal to the exact molecular weight of the inhibitor distinguishes covalent binding from ultra-tight reversible binding.

• Step-by-Step Methodology:

  • Incubate 2 μM recombinant BTK protein with a 5-fold molar excess (10 μM) of CHMFL-BTK-01 in buffer (pH 7.4) at room temperature for 1 hour.

  • Quench the reaction using 0.1% formic acid.

  • Desalt the protein sample using a C4 ZipTip to remove buffer salts and unbound inhibitor.

  • Analyze the sample via Electrospray Ionization Time-of-Flight Mass Spectrometry (ESI-TOF MS).

  • Validation: Observe a single mass shift corresponding exactly to the molecular weight of CHMFL-BTK-01, confirming a 1:1 stoichiometric covalent adduct.

Protocol 3: Cellular Washout Experiment (Irreversibility Validation)

• Causality & Rationale: To validate that the biochemical covalent bond translates to irreversible cellular pharmacodynamics, a washout experiment is performed. If the drug is irreversible, removing the free drug from the media will not restore kinase activity.

• Step-by-Step Methodology:

  • Seed B-cell lymphoma cells (e.g., U2932 or Pfeiffer) in 6-well plates.

  • Treat cells with CHMFL-BTK-01 (e.g., 100 nM) for 2 hours to allow for complete target engagement.

  • Centrifuge the cells and wash three times with warm, drug-free culture medium to completely remove unbound inhibitor.

  • Re-suspend cells in drug-free media and incubate for an additional 4, 8, and 24 hours.

  • Lyse the cells at each time point and perform Western blotting for phosphorylated BTK (p-BTK Y223) and total BTK.

  • Validation: Sustained suppression of p-BTK Y223 at the 24-hour mark, despite the absence of free drug, confirms irreversible target engagement.

Conclusion

CHMFL-BTK-01 exemplifies the next generation of targeted covalent inhibitors. By achieving sub-nanomolar affinity for the Cys481 residue while maintaining a pristine selectivity profile against homologous kinases (BMX, JAK3, EGFR), it overcomes the primary limitations of first-generation BTK inhibitors. The self-validating experimental workflows detailed above provide a robust framework for assessing the kinetic and cellular efficacy of such precision-engineered molecules in the ongoing development of therapies for B-cell malignancies.

References

• Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK)
• Bleeding by Bruton Tyrosine Kinase-Inhibitors: Dependency on Drug Type and Disease Source: NIH URL
• Toward Atomistic Modeling of Irreversible Covalent Inhibitor Binding Kinetics Source: ACS Publications URL
• The Development of BTK Inhibitors: A Five-Year Update Source: MDPI URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Development of BTK Inhibitors: A Five-Year Update [mdpi.com]

Protocols & Analytical Methods

High-Throughput Selectivity Profiling of the Irreversible BTK Inhibitor CHMFL-BTK-01 Using the KINOMEscan Methodology

Application Note & Protocol Target Audience: Researchers, Assay Scientists, and Drug Development Professionals Content Focus: Kinase Screening, Covalent Inhibitors, High-Throughput Experimentation

Scientific Rationale: BTK Inhibition and the Selectivity Challenge

Bruton’s Tyrosine Kinase (BTK) is a critical signaling node in the B-cell receptor (BCR) pathway, making it a highly validated target for B-cell malignancies and autoimmune diseases. First-generation irreversible BTK inhibitors achieve high potency by forming a covalent bond with the Cys481 residue in the ATP-binding pocket. However, a major pharmacological liability of these early compounds is their off-target covalent binding to other kinases that possess homologous active-site cysteines, such as EGFR (Cys797) , JAK3 (Cys909) , and BMX (Cys496) . Off-target inhibition of EGFR, for instance, is linked to severe skin rashes and gastrointestinal toxicity .

To overcome these liabilities, structure-based drug design led to the development of CHMFL-BTK-01 (Compound 9) , a highly potent (IC50: 7 nM) irreversible BTK inhibitor. Unlike its predecessors, CHMFL-BTK-01 was engineered to target an inactive conformation of BTK, granting it an exquisite selectivity profile that strictly spares EGFR, JAK3, and BMX . Validating such extreme selectivity requires a robust, kinome-wide screening platform.

BTK signaling pathway and targeted irreversible inhibition by CHMFL-BTK-01.

The KINOMEscan Methodology: Mechanistic Advantages

Traditional biochemical kinase assays measure functional enzyme activity (e.g., substrate phosphorylation). While useful, these assays are highly sensitive to ATP concentrations (which vary in Km​ across different kinases) and substrate kinetics, making them prone to false positives/negatives when profiling hundreds of kinases simultaneously.

The KINOMEscan platform (developed by Ambit Biosciences/Eurofins DiscoverX) resolves this by utilizing an active-site directed competition binding assay .

• Causality of Assay Design: By measuring thermodynamic binding rather than enzymatic activity, KINOMEscan eliminates ATP-dependency. The assay relies on a library of kinases tagged with DNA. These kinases are incubated with an immobilized broad-spectrum bait ligand. When a test compound (like CHMFL-BTK-01) is introduced, it competes for the active site.

• Detection: High-affinity binding by the test compound displaces the kinase from the bead. After washing, the remaining bead-bound kinases are eluted and quantified via quantitative PCR (qPCR) of their DNA tags. A lower qPCR signal indicates higher affinity of the test compound.

Workflow of the KINOMEscan competition binding assay for kinase profiling.

Experimental Workflow: High-Throughput Selectivity Profiling

The following protocol details the self-validating methodology used to profile CHMFL-BTK-01 against the scanMAX panel (468 kinases).

Step 1: Reagent and Matrix Preparation

• Compound Preparation: Dissolve CHMFL-BTK-01 in 100% anhydrous DMSO to create a 100x stock (100 μM). Rationale: Anhydrous DMSO prevents the hydrolysis of the electrophilic acrylamide warhead on CHMFL-BTK-01 prior to the assay.

• Affinity Matrix: Equilibrate streptavidin-coated magnetic beads conjugated with biotinylated broad-spectrum kinase inhibitors (bait ligands).

• Kinase Library: Thaw the DNA-tagged kinase extracts on ice.

Step 2: Assay Assembly and Equilibration

• In a 384-well assay plate, combine the following per well:

  • Binding Buffer: 20% SeaBlock, 0.17x PBS, 0.05% Tween 20, 6 mM DTT. Causality: SeaBlock and Tween 20 are critical for preventing non-specific binding of the DNA-tagged proteins to the plastic walls or bare bead surfaces, ensuring high signal-to-noise ratios.

  • Kinase/Bead Mixture: Add the DNA-tagged kinase and immobilized bait ligand.

  • Test Compound: Add CHMFL-BTK-01 to a final concentration of 1 μM (1% final DMSO).

• Controls (Self-Validation):

  • Negative Control: 1% DMSO vehicle (represents 100% kinase bound to the bait).

  • Positive Control: 10 μM Staurosporine or a known pan-kinase inhibitor (represents 0% background binding).

• Incubation: Incubate the plates for exactly 1 hour at 25°C with gentle shaking. Causality: For covalent inhibitors, binding is time-dependent. A standardized 1-hour incubation captures the irreversible bond formation at Cys481 without artificially inflating off-target binding metrics that can occur during prolonged exposures.

Step 3: Stringent Washing and Elution

• Using an automated magnetic bead washer, wash the beads 1x with Wash Buffer 1 (1x PBS, 0.05% Tween 20) and 3x with Wash Buffer 2 (1x PBS). Causality: Stringent washing physically removes any kinase that has been successfully displaced by CHMFL-BTK-01.

• Resuspend the beads in Elution Buffer (1x PBS, 0.05% Tween 20, 0.5 μM non-biotinylated bait ligand) and incubate for 30 minutes at room temperature to elute the remaining bead-bound kinases.

Step 4: qPCR Quantification

• Transfer the eluate to a 384-well qPCR plate.

• Add qPCR master mix containing primers specific to the unique DNA tag of each kinase.

• Execute the qPCR protocol. Record the Cycle Threshold ( Ct​ ) values.

Data Analysis & Selectivity Profiling

Calculating % Control

The primary readout of the KINOMEscan assay is the % Control , which normalizes the test compound signal against the self-validating control wells:

% Control=(SignalNegative Control​−SignalPositive Control​SignalCHMFL-BTK-01​−SignalPositive Control​​)×100

• Interpretation: A % Control of 0% indicates complete displacement (high affinity/covalent binding), while 100% indicates no binding.

The Selectivity Score ( S -Score)

To quantify kinome-wide selectivity, the S -score is calculated. The S(35) score represents the fraction of the kinome inhibited by more than 65% (i.e., % Control < 35).

S(35)=Total number of non-mutant kinases testedNumber of non-mutant kinases with % Control<35​

When screened at 1 μM against 468 kinases, CHMFL-BTK-01 achieved an S(35) score of 0.00 . This extraordinary metric demonstrates that CHMFL-BTK-01 engages BTK with absolute precision, avoiding the off-target liabilities that plague other Cys481-directed molecules.

Quantitative Data Summary

The table below summarizes the binding profile of CHMFL-BTK-01 against BTK and historically problematic off-target kinases sharing homologous active-site cysteines.

Kinase Target	Homologous Cysteine	CHMFL-BTK-01 Binding (% Control at 1 μM)	Functional Impact / Causality
BTK	Cys481	< 0.1%	Complete irreversible inhibition ( IC50​ = 7 nM).
BMX	Cys496	> 35%	Sparing; No significant active-site occupation.
EGFR	Cys797	> 35%	Sparing; Avoids EGFR-mediated skin and GI toxicity.
JAK3	Cys909	> 35%	Sparing; Avoids off-target immunosuppression.

Conclusion

The integration of the KINOMEscan methodology is paramount for the preclinical validation of covalent kinase inhibitors. By utilizing a thermodynamic, active-site directed competition assay rather than an ATP-dependent functional assay, researchers can obtain a highly accurate, standardized selectivity profile. As demonstrated, CHMFL-BTK-01 utilizes a highly optimized structural scaffold to achieve an S(35) score of 0.00, successfully decoupling BTK inhibition from the off-target binding of homologous cysteine-bearing kinases like EGFR and JAK3.

References

• Liang, Q., Chen, Y., Yu, K., et al. (2017). Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. European Journal of Medicinal Chemistry, 131, 107-125. URL:[Link]

• Weisner, J., et al. (2019). Design of Potent and Selective Covalent Inhibitors of Bruton’s Tyrosine Kinase Targeting an Inactive Conformation. ACS Medicinal Chemistry Letters, 10(9), 1341-1346. URL:[Link]

• Eurofins DiscoverX. (n.d.). KINOMEscan® Kinase Profiling Services. URL: [Link]

Application Note: Quantifying Apoptosis Induction in Pfeiffer Cells Using the Highly Selective Irreversible BTK Inhibitor CHMFL-BTK-01

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Application: Oncology, Targeted Therapeutics, Apoptosis Assays

Introduction & Scientific Rationale

Bruton's tyrosine kinase (BTK) is a critical signaling node in the B-cell receptor (BCR) pathway, essential for the proliferation and survival of B-cell malignancies[1]. While first-generation BTK inhibitors revolutionized the treatment of B-cell lymphomas, their off-target effects on homologous kinases (such as EGFR, ITK, and JAK3) often lead to adverse clinical events.

CHMFL-BTK-01 (Compound 9) was developed as a highly potent and selectively irreversible BTK inhibitor designed to overcome these limitations. Through a structure-based drug design approach, CHMFL-BTK-01 irreversibly binds to the Cys481 residue of BTK[2]. It exhibits an exceptional selectivity profile, completely abolishing the off-target activities typically seen against homologous kinases. In cellular models, it potently inhibits BTK Y223 auto-phosphorylation, arrests the cell cycle in the G0/G1 phase, and induces robust apoptosis in Pfeiffer cells—a classical human diffuse large B-cell lymphoma (DLBCL) cell line[2].

This application note provides a comprehensive, self-validating protocol for measuring apoptosis induction in Pfeiffer cells using CHMFL-BTK-01. By pairing phenotypic flow cytometry with molecular target validation, researchers can confidently link observed cell death to specific BTK kinase inhibition.

Mechanism of Action & Pathway Dynamics

CHMFL-BTK-01 achieves its high selectivity by targeting an inactive conformation of BTK and forming a covalent bond with Cys481[2]. This covalent blockade prevents the subsequent autophosphorylation at the Y223 residue in the SH3 domain, a step that is absolutely decisive for the kinase activity of BTK. Without active BTK, downstream effector proteins like PLCγ2 cannot be activated, leading to a collapse of the BCR survival signaling cascade and the initiation of apoptosis.

Fig 1. Mechanistic pathway of CHMFL-BTK-01 inhibiting BTK Y223 phosphorylation to induce apoptosis.

Quantitative Pharmacological Profile

To benchmark your internal assays, the established biochemical and cellular potencies of CHMFL-BTK-01 are summarized below. These parameters dictate the concentration ranges required for in vitro experimental design.

Pharmacological Parameter	Value / Effect	Target / Cell Line
BTK Kinase Inhibition (IC50)	7 nM	Recombinant BTK[2]
BTK Y223 Auto-phosphorylation (EC50)	< 30 nM	Cellular Assay[2]
KINOMEscan Selectivity (S-score)	0.00 (at 1 μM)	468 kinases/mutants[2]
Cell Cycle Arrest	G0/G1 Phase	U2932, Pfeiffer Cells[2]
Apoptosis Induction	Dose-dependent	U2932, Pfeiffer Cells[2]

Experimental Design & Causality

To establish a self-validating experimental system , this protocol utilizes a dual-assay approach.

• Phenotypic Validation (Flow Cytometry): Annexin V/PI staining quantifies the exact percentage of cells undergoing apoptosis.

• Molecular Validation (Western Blotting): Probing for p-BTK (Y223) confirms that CHMFL-BTK-01 has successfully engaged its target. Concurrently, probing for Cleaved Caspase-3 and Cleaved PARP confirms that the observed cell death is driven by the classical caspase-dependent apoptotic cascade, rather than non-specific chemical toxicity.

Fig 2. Experimental workflow for validating apoptosis induction and target engagement in Pfeiffer cells.

Detailed Step-by-Step Protocols

Protocol A: Cell Culture & Compound Treatment

Pfeiffer cells are suspension cells; careful handling is required to avoid mechanical stress which can induce background apoptosis.

• Cell Maintenance: Culture Pfeiffer cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin/Streptomycin. Maintain at 37°C in a humidified incubator with 5% CO₂.

• Seeding: Harvest cells during the logarithmic growth phase. Seed cells at a density of 5×105 cells/mL in 6-well plates (2 mL per well).

• Compound Preparation: Dissolve CHMFL-BTK-01 in pure DMSO to create a 10 mM stock. Aliquot and store at -20°C.

• Treatment: Prepare working dilutions in culture media. Treat the cells with CHMFL-BTK-01 at final concentrations of 0 (Vehicle control), 10 nM, 30 nM, and 100 nM. Ensure the final DMSO concentration does not exceed 0.1% (v/v) to prevent solvent-induced toxicity.

• Incubation: Incubate for 24 to 48 hours. (Note: 24 hours is optimal for detecting early target engagement (p-BTK), while 48 hours is optimal for maximizing the apoptotic phenotype).

Protocol B: Annexin V / PI Flow Cytometry

Causality & Rationale: Annexin V binds with high affinity to phosphatidylserine (PS). In healthy cells, PS is restricted to the inner leaflet of the plasma membrane. During early apoptosis, loss of membrane asymmetry exposes PS to the outer leaflet, allowing Annexin V to bind. Propidium Iodide (PI) is a vital dye that cannot penetrate intact membranes; it only stains cells with compromised membranes. This dual-staining strategy precisely differentiates between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) populations.

• Harvest: Transfer the 2 mL cell suspension from each well into 15 mL conical tubes. Centrifuge at 300 × g for 5 minutes at 4°C.

• Wash: Discard the supernatant. Gently resuspend the cell pellet in 1 mL of ice-cold PBS. Centrifuge again at 300 × g for 5 minutes.

• Binding Buffer: Resuspend the cells in 100 μL of 1X Annexin V Binding Buffer.

• Staining: Add 5 μL of FITC-conjugated Annexin V and 5 μL of PI solution to each tube. Gently vortex and incubate in the dark at room temperature for 15 minutes.

• Analysis: Add 400 μL of 1X Annexin V Binding Buffer to each tube. Analyze immediately using a flow cytometer (e.g., BD FACSCanto II). Collect a minimum of 10,000 events per sample.

Protocol C: Western Blotting for Target & Apoptotic Markers

Causality & Rationale: While flow cytometry confirms the phenotype of cell death, Western blotting validates the molecular mechanism.

• Lysis: Harvest cells as described above. Wash once with ice-cold PBS. Resuspend the pellet in 100 μL of RIPA lysis buffer supplemented with 1X Protease Inhibitor Cocktail and 1X Phosphatase Inhibitor Cocktail. (Critical: Phosphatase inhibitors are mandatory to preserve the p-BTK Y223 signal).

• Protein Extraction: Incubate on ice for 30 minutes, vortexing every 10 minutes. Centrifuge at 14,000 × g for 15 minutes at 4°C. Transfer the supernatant to a new tube.

• Quantification: Determine protein concentration using a BCA Protein Assay Kit.

• Electrophoresis: Load 20–30 μg of total protein per lane onto a 10% SDS-PAGE gel. Run at 90V for 20 minutes, then 120V for 60 minutes.

• Transfer: Transfer proteins to a PVDF membrane (0.45 μm pore size) at 250 mA for 90 minutes on ice.

• Blocking & Primary Antibodies: Block the membrane with 5% BSA in TBST for 1 hour at room temperature. Incubate overnight at 4°C with primary antibodies:

  • Anti-p-BTK (Y223) (Validates target engagement)

  • Anti-BTK (Total) (Loading control for target)

  • Anti-Cleaved Caspase-3 (Validates apoptosis execution)

  • Anti-Cleaved PARP (Validates downstream apoptosis)

  • Anti-GAPDH (Global loading control)

• Detection: Wash the membrane 3 times with TBST. Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Develop using ECL substrate and image via a chemiluminescence detection system.

References

• Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. Source: European Journal of Medicinal Chemistry (via PubMed / nih.gov) URL:[Link][2]

• The Development of BTK Inhibitors: A Five-Year Update. Source: MDPI URL:[Link][1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Cell Cycle Arrest Flow Cytometry Protocol Using the Highly Selective BTK Inhibitor CHMFL-BTK-01

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Mechanistic Rationale

Bruton’s tyrosine kinase (BTK) is a critical effector in the B-cell receptor (BCR) signaling cascade, governing the survival, proliferation, and differentiation of B-lineage lymphoid cells. Dysregulation of BTK is a hallmark of numerous B-cell malignancies, making it a prime target for pharmacological intervention [1].

CHMFL-BTK-01 (Compound 9) is a highly potent, irreversible BTK inhibitor designed via structure-based drug design. Unlike first-generation inhibitors (e.g., Ibrutinib) that exhibit off-target activity against kinases sharing a homologous active-site cysteine (such as EGFR, JAK3, and BMX), CHMFL-BTK-01 demonstrates an exceptional selectivity profile. It covalently binds to the Cys481 residue in the ATP-binding pocket of BTK, completely abolishing BTK Y223 auto-phosphorylation[1, 2].

The Causality of Cell Cycle Arrest

From an experimental standpoint, inhibiting BTK with CHMFL-BTK-01 severs the downstream activation of Phospholipase C gamma 2 (PLCγ2) and the NF-κB pathway. Deprived of these survival and proliferation signals, malignant B-cells (such as U2932 and Pfeiffer cell lines) fail to transition past the G1 restriction point. This energetic and transcriptional blockade manifests as a pronounced G0/G1 cell cycle arrest , ultimately culminating in apoptosis [1].

BTK signaling cascade and the mechanistic blockade induced by CHMFL-BTK-01.

Quantitative Pharmacological Profile

To design a robust flow cytometry assay, researchers must align their treatment concentrations with the compound's established biochemical and cellular potency. Table 1 summarizes the critical parameters of CHMFL-BTK-01.

Table 1: Pharmacological Profile of CHMFL-BTK-01

Parameter	Value	Experimental Significance
Target Residue	Cys481	Dictates irreversible, covalent binding kinetics.
Biochemical IC₅₀	7 nM	Indicates highly potent target engagement [1].
Cellular EC₅₀ (pBTK Y223)	< 30 nM	Guides the minimum effective dose for intracellular assays.
KINOMEscan S-score(35)	0.00 (at 1 μM)	Ensures observed phenotypes are strictly BTK-dependent, eliminating off-target confounding variables [1].
Primary Phenotype	G0/G1 Arrest	Defines the expected readout for DNA content flow cytometry.

Experimental Design: Building a Self-Validating System

A trustworthy flow cytometry protocol must be self-validating. To accurately measure the G0/G1 arrest induced by CHMFL-BTK-01, we utilize Propidium Iodide (PI) , a stoichiometric fluorescent intercalating agent. Because PI fluorescence is directly proportional to DNA content, we can distinguish cells in G0/G1 (2n DNA), S phase (between 2n and 4n), and G2/M phase (4n DNA).

Self-Validation Controls Required:

• Vehicle Control (0.1% DMSO): Establishes the baseline asynchronous cell cycle distribution.

• Positive Control (e.g., Serum Starvation or Ibrutinib): Validates the assay's sensitivity to detect a known G0/G1 arrest.

• Unstained Control: Sets baseline autofluorescence and photomultiplier tube (PMT) voltages.

• RNase A Treatment: PI binds RNA as well as DNA. Omitting RNase A will result in false-positive high-fluorescence signals, destroying the resolution of the G0/G1 peak.

End-to-end experimental workflow for CHMFL-BTK-01 cell cycle analysis.

Detailed Step-by-Step Protocol

Phase 1: Cell Culture and Drug Treatment

Expert Insight: B-cell lymphoma lines (U2932, Pfeiffer) grow in suspension. Ensure cells are in the logarithmic growth phase (typically 0.5−1×106 cells/mL) prior to treatment to guarantee an active cell cycle baseline.

• Seed U2932 or Pfeiffer cells in 6-well plates at a density of 5×105 cells/mL in RPMI-1640 supplemented with 10% FBS.

• Prepare a dose-response gradient of CHMFL-BTK-01. Recommended concentrations: 10 nM, 100 nM, and 1 μM .

• Treat the cells and incubate at 37°C, 5% CO₂ for 24 to 48 hours . Causality Note: 24 hours is typically sufficient to observe the onset of G0/G1 arrest, while 48 hours will reveal the subsequent sub-G1 apoptotic population.

Phase 2: Harvesting and Fixation

• Transfer the cell suspension from each well into labeled 15 mL conical tubes.

• Centrifuge at 300 × g for 5 minutes at 4°C. Discard the supernatant.

• Wash the pellet by resuspending in 1 mL of ice-cold PBS. Centrifuge again and discard the supernatant.

• Resuspend the pellet in 300 μL of ice-cold PBS.

• Critical Step (Fixation): While gently vortexing the tube, add 700 μL of ice-cold absolute ethanol dropwise. Expert Insight: Dropwise addition during vortexing prevents cell clumping. Clumps will register as doublets during acquisition, artificially inflating the G2/M population.

• Incubate the fixed cells at -20°C for at least 2 hours (can be stored for up to 1 month).

Phase 3: Staining and Acquisition

• Centrifuge the fixed cells at 500 × g for 5 minutes. (Fixed cells are less buoyant; a slightly higher speed ensures complete recovery).

• Carefully decant the ethanol. Wash the pellet once with 1 mL of cold PBS to rehydrate the cells.

• Resuspend the pellet in 500 μL of PI Staining Solution:

  • Propidium Iodide: 50 μg/mL final concentration.

  • RNase A (DNase-free): 100 μg/mL final concentration.

  • Triton X-100: 0.1% (v/v) to ensure uniform permeabilization.

• Incubate in the dark at room temperature for 30 minutes.

• Acquire data on a flow cytometer (e.g., BD FACSCelesta or Beckman CytoFLEX) using a 488 nm or 561 nm laser for PI excitation, collecting emission at ~610 nm.

Data Analysis & Logical Gating Strategy

The integrity of cell cycle analysis relies entirely on accurate doublet discrimination. Two cells stuck together in the G0/G1 phase will contain 4n DNA, perfectly mimicking a single cell in the G2/M phase.

Analytical Steps:

• Gate the main cell population on an FSC-A vs. SSC-A plot to exclude debris and apoptotic bodies.

• Apply doublet discrimination using an FSC-A vs. FSC-H (or PI-A vs. PI-W) plot. Single cells will fall on a strict linear diagonal; doublets will deviate.

• Plot the single cells on a linear PI-A histogram .

• Assess the Coefficient of Variation (CV) of the G0/G1 peak. A reliable assay requires a CV < 5%.

• Quantify the percentage of cells in G0/G1, S, and G2/M phases using cell cycle modeling software (e.g., ModFit LT or FlowJo).

Logical gating strategy to ensure high-fidelity DNA content analysis.

Expected Results: Upon treatment with ≥30 nM CHMFL-BTK-01, researchers should observe a statistically significant increase in the G0/G1 fraction and a concomitant depletion of the S-phase fraction compared to the DMSO vehicle control. At higher concentrations or extended timepoints (48h), a distinct sub-G1 peak indicative of DNA fragmentation (apoptosis) will emerge[1, 3].

References

• Title: Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. Source: European Journal of Medicinal Chemistry, 2017, 131, 107-125. URL: [Link]

• Title: The Development of BTK Inhibitors: A Five-Year Update. Source: Pharmaceuticals (Basel), 2021, 14(12), 1270. URL: [Link]

• Title: Design of Potent and Selective Covalent Inhibitors of Bruton's Tyrosine Kinase Targeting an Inactive Conformation. Source: ACS Medicinal Chemistry Letters, 2019, 10(5), 764-769. URL: [Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting CHMFL-BTK-01 Precipitation in Aqueous Cell Culture Media

Audience: Researchers, Application Scientists, and Drug Development Professionals System: In vitro cell culture models (e.g., Ramos, U2932, Pfeiffer B-cell lymphoma lines)

Mechanistic Overview: The Solvation Challenge of CHMFL-BTK-01

CHMFL-BTK-01 is a highly selective, irreversible Bruton's Tyrosine Kinase (BTK) inhibitor that covalently binds to the Cys481 residue[1]. While it demonstrates exceptional biochemical potency (IC50 = 7 nM) and completely abolishes BTK Y223 auto-phosphorylation[2], its complex molecular architecture presents significant in vitro handling challenges.

The molecule features an acrylamide warhead, a morpholine-4-carbonyl group, and a highly lipophilic tert-butyl benzamide moiety[1]. When transitioning from a 100% DMSO stock solution into an aqueous cell culture medium, the sudden shift in the solvent's dielectric constant causes a rapid decrease in solubility. This localized supersaturation leads to hydrophobic aggregation and micro-precipitation (often referred to as "solvent crash-out").

If CHMFL-BTK-01 precipitates, the effective concentration of the bioavailable drug drops precipitously. This leads to false-negative results in cell viability assays and incomplete inhibition of the B-Cell Receptor (BCR) signaling pathway.

Caption: Logical workflow comparing direct aqueous addition vs. stepwise solvation of CHMFL-BTK-01.

Self-Validating Protocol: Optimized Preparation & Dilution

To prevent precipitation, we must manipulate the thermodynamics of solvation to prevent crystal nucleation. By utilizing a stepwise dilution method and pre-warming the media, you avoid the localized concentration gradients that trigger crash-out. This protocol includes a self-validation step to ensure the drug remains in solution before it is applied to your cells.

Step-by-Step Methodology

Step 1: Master Stock Preparation

• Action: Reconstitute lyophilized CHMFL-BTK-01 in 100% anhydrous, cell-culture grade DMSO to create a 10 mM master stock[3].

• Causality: Anhydrous DMSO prevents premature hydrolysis of the acrylamide warhead and ensures complete dissolution of the lipophilic tert-butyl benzamide group.

• Storage: Aliquot into single-use tubes and store at -20°C to avoid freeze-thaw cycles[2].

Step 2: Intermediate Working Solution (The "Bridge" Step)

• Action: Dilute the 10 mM stock to a 100 µM intermediate solution using a 10% DMSO / 90% PEG400 or 10% DMSO / 90% PBS mixture.

• Causality: Direct dilution from 10 mM to nanomolar concentrations in pure media creates localized high-concentration gradients. An intermediate step slowly introduces the compound to an aqueous environment, reducing the thermodynamic shock.

Step 3: Final Dilution into Pre-Warmed Media

• Action: Pre-warm the complete cell culture media (containing 10% FBS or 0.1% BSA) to 37°C. Slowly pipette the intermediate solution into the media while vortexing gently.

• Causality: Temperature increases the kinetic energy of the solvent molecules, increasing the solubility limit. The proteins in FBS or added BSA act as hydrophobic carriers, sequestering the lipophilic domains of CHMFL-BTK-01 and keeping it in suspension.

Step 4: Self-Validation (Turbidity Check)

• Action: Before applying to cells, measure the Optical Density (OD) of the final media at 600 nm.

• Causality: An OD600 > 0.05 (blanked against pure media) indicates micro-precipitation. If the solution is clear (OD600 ≈ 0), the drug is successfully solvated and ready for the assay.

Quantitative Data: Solubility Limits & Solvent Tolerance

The following table summarizes the solubility behavior of CHMFL-BTK-01 under various solvent conditions to help you design your assay parameters.

Solvent System	Max Soluble Concentration	Stability at 37°C	Application Notes
100% Anhydrous DMSO	> 10 mM	> 6 months (at -20°C)	Master stock storage[2]. Keep desiccated.
10% DMSO / 90% PEG400	~ 1 mM	24 hours	Excellent intermediate for in vivo or in vitro bridging.
Aqueous Media (No Serum)	< 1 µM	< 1 hour	High risk of rapid crash-out. Not recommended.
Aqueous Media (10% FBS)	~ 10 - 50 µM	48 - 72 hours	Standard assay condition. FBS proteins stabilize the drug.
Aqueous Media (0.1% BSA)	~ 10 - 20 µM	48 hours	Ideal for serum-starved signaling assays.

Frequently Asked Questions (Troubleshooting Q&A)

Q1: I observed needle-like micro-crystals under the microscope 2 hours after adding CHMFL-BTK-01 to my Ramos cell cultures. What happened? A: This is classic DMSO "crash-out." You likely spiked a high-concentration DMSO stock directly into cold or room-temperature media. The sudden polarity shift forced the hydrophobic CHMFL-BTK-01 to aggregate. To fix this, ensure your media is pre-warmed to 37°C and use the intermediate dilution protocol described above. Always maintain a final DMSO concentration of ≤ 0.1% to prevent solvent-induced cytotoxicity.

Q2: Does precipitation affect the IC50 or the covalent binding of the drug to Cys481? A: Yes, significantly. While the intrinsic biochemical affinity (IC50 = 7 nM) of the monomeric molecule remains unchanged[3], precipitation drastically reduces the effective concentration of the drug in solution. If the drug is locked in a crystalline lattice, it cannot permeate the cell membrane to reach the cytosolic BTK. This will artificially inflate your cellular IC50 values and result in incomplete blockade of BTK Y223 auto-phosphorylation[1].

Q3: Can I use a surfactant like Tween-20 to improve solubility in my kinase assay? A: For biochemical (cell-free) kinase enzymology assays, adding 0.01% Triton X-100 or Tween-20 is a standard and highly recommended practice. Surfactants form micelles that encapsulate the hydrophobic tert-butyl benzamide tail of CHMFL-BTK-01, keeping it monomeric and accessible to the recombinant BTK protein. However, do not use these surfactants in live-cell assays (like Ramos or Pfeiffer cultures), as they will lyse the cell membranes. Rely on FBS or BSA for live-cell assays.

Target Pathway Visualization

Understanding the pathway is critical for verifying your assay's success. CHMFL-BTK-01 is designed to halt the B-Cell Receptor (BCR) signaling cascade by irreversibly binding to the active conformation of BTK.

Caption: BCR signaling cascade demonstrating the targeted irreversible blockade of BTK by CHMFL-BTK-01.

References

• Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor.European Journal of Medicinal Chemistry / PubMed.
• CHMFL-BTK-01 | Btk Inhibitor.MedChemExpress.
• CHMFL-BTK-01|2095280-64-9.Anjiechem.

Sources

• 1. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CHMFL-BTK-01|2095280-64-9|安捷凯 [anjiechem.com]
• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing CHMFL-BTK-01 Dosage to Prevent Off-Target Kinase Inhibition

Welcome to the technical support center for CHMFL-BTK-01. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting support for experiments involving this highly selective, irreversible Bruton's tyrosine kinase (BTK) inhibitor. Our goal is to empower you with the knowledge to optimize your experimental design, confidently interpret your results, and effectively mitigate potential off-target effects.

Introduction to CHMFL-BTK-01

CHMFL-BTK-01 is a potent and highly selective irreversible inhibitor of Bruton's tyrosine kinase (BTK), with a reported IC50 of 7 nM.[1][2] Its mechanism of action involves forming a covalent bond with the cysteine 481 (Cys481) residue within the ATP-binding site of BTK, leading to its irreversible inactivation.[3] This targeted approach is crucial for studying the specific roles of BTK in various signaling pathways and for the development of therapies for B-cell malignancies and autoimmune disorders.[4][5][6]

While CHMFL-BTK-01 was designed for high selectivity, understanding the principles of kinase inhibition and having robust experimental protocols are paramount to ensure that the observed biological effects are indeed due to the inhibition of BTK and not off-target kinases. This guide provides a series of frequently asked questions (FAQs) and troubleshooting protocols to address common challenges encountered during in vitro and cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What makes CHMFL-BTK-01 a "highly selective" inhibitor?

A1: CHMFL-BTK-01's high selectivity stems from its specific chemical structure, designed to interact optimally with the active site of BTK. A KINOMEscan has demonstrated that at a concentration of 1 µM, CHMFL-BTK-01 shows a very high degree of selectivity for BTK, with minimal binding to a large panel of other kinases.[3] This is a significant advantage over first-generation BTK inhibitors, such as ibrutinib, which are known to have more off-target activities, leading to a higher incidence of adverse effects in clinical settings.[5][7]

Q2: I'm observing unexpected toxicity or a phenotype in my cell-based assay that doesn't align with known BTK functions. Could this be an off-target effect?

A2: While CHMFL-BTK-01 is highly selective, it's a valid and important question to consider. Unexpected cellular responses can arise from several factors, including off-target kinase inhibition. Here’s how to approach this:

• Dose-Response Relationship: The first step is to perform a careful dose-response analysis. Off-target effects typically occur at higher concentrations of the inhibitor. Determine the EC50 for your on-target effect (e.g., inhibition of BTK autophosphorylation) and compare it to the concentration at which you observe the unexpected phenotype. A significant separation between these two values suggests a potential off-target effect.

• Structurally Unrelated Inhibitor: A key validation step is to use a structurally distinct BTK inhibitor. If a different BTK inhibitor with a distinct chemical scaffold recapitulates the same phenotype, it strengthens the evidence that the effect is on-target. Conversely, if the phenotype is unique to CHMFL-BTK-01, it points towards a potential off-target interaction. For example, comparing the effects of CHMFL-BTK-01 with a reversible BTK inhibitor could provide valuable insights.[8][9]

• Rescue Experiments: If you have a clear hypothesis about the off-target kinase, you may be able to perform a rescue experiment by overexpressing a drug-resistant mutant of that kinase.

Q3: How can I confirm that CHMFL-BTK-01 is engaging with BTK in my cells?

A3: Confirming target engagement within the cellular environment is a critical step. Two powerful techniques for this are the Cellular Thermal Shift Assay (CETSA) and NanoBRET™ Target Engagement Assays.

• CETSA: This method is based on the principle that a protein becomes more thermally stable when a ligand is bound to it. By heating cell lysates treated with CHMFL-BTK-01 to various temperatures and then quantifying the amount of soluble BTK via Western blot, you can observe a "thermal shift" indicative of target engagement.

• NanoBRET™: This is a live-cell assay that measures the binding of a fluorescently labeled tracer to a NanoLuc® luciferase-tagged target protein. The displacement of the tracer by a test compound, like CHMFL-BTK-01, results in a decrease in the Bioluminescence Resonance Energy Transfer (BRET) signal, providing a quantitative measure of target engagement.

Q4: What are the key downstream signaling pathways I should monitor to confirm BTK inhibition?

A4: BTK is a crucial component of the B-cell receptor (BCR) signaling pathway. Inhibition of BTK should lead to a reduction in the phosphorylation and activation of its downstream effectors. Key signaling nodes to monitor include:

• BTK Autophosphorylation (pY223): The phosphorylation of BTK at tyrosine 223 is a marker of its own catalytic activity. A decrease in pBTK (Y223) is a direct indicator of CHMFL-BTK-01's on-target activity.

• PLCγ2 Phosphorylation: BTK directly phosphorylates and activates Phospholipase C gamma 2 (PLCγ2). Monitoring the phosphorylation status of PLCγ2 is a reliable downstream marker of BTK activity.

• ERK and AKT Activation: The activation of the ERK (extracellular signal-regulated kinase) and AKT signaling pathways are also downstream of BTK. A reduction in the phosphorylation of ERK and AKT can be used to confirm the functional consequences of BTK inhibition.[10][11][12]

Below is a diagram illustrating the BTK signaling pathway and the points of intervention for CHMFL-BTK-01.

Caption: Simplified BTK Signaling Pathway and Inhibition by CHMFL-BTK-01.

Troubleshooting Guides & Experimental Protocols

This section provides detailed, step-by-step protocols for key experiments to help you optimize the dosage of CHMFL-BTK-01 and troubleshoot potential off-target effects.

Protocol 1: Determining the Cellular EC50 of CHMFL-BTK-01 by Western Blot

This protocol allows you to determine the effective concentration of CHMFL-BTK-01 that inhibits BTK autophosphorylation in your cell line of interest.

Materials:

• Your cell line of interest (e.g., a B-cell lymphoma line)

• Complete cell culture medium

• CHMFL-BTK-01 stock solution (in DMSO)

• B-cell receptor agonist (e.g., anti-IgM)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-BTK (Y223), anti-total-BTK

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Seeding: Seed your cells at an appropriate density in a multi-well plate and allow them to adhere or recover overnight.

• Inhibitor Treatment: Prepare serial dilutions of CHMFL-BTK-01 in complete culture medium. A typical concentration range to test would be from 1 nM to 10 µM. Also, include a DMSO vehicle control.

• Pre-incubation: Remove the old medium from your cells and add the medium containing the different concentrations of CHMFL-BTK-01. Pre-incubate for 1-2 hours at 37°C.

• BCR Stimulation: Add the BCR agonist (e.g., anti-IgM) to all wells (except for an unstimulated control) and incubate for the optimal time to induce BTK phosphorylation (typically 5-15 minutes).

• Cell Lysis: Immediately place the plate on ice, aspirate the medium, and wash the cells once with ice-cold PBS. Add lysis buffer to each well, scrape the cells, and collect the lysates.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blot:

  • Normalize the protein concentrations and prepare samples for SDS-PAGE.

  • Run the gel and transfer the proteins to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate with the primary antibody against phospho-BTK (Y223) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the bands using a chemiluminescent substrate.

  • Strip the membrane and re-probe with an antibody against total BTK as a loading control.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phospho-BTK signal to the total BTK signal for each concentration.

  • Plot the normalized phospho-BTK signal against the log of the CHMFL-BTK-01 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

The following diagram outlines the experimental workflow for determining the cellular EC50.

Caption: Workflow for Cellular EC50 Determination of CHMFL-BTK-01.

Protocol 2: Dose-Response Curve for Cell Viability

This protocol helps to determine the concentration at which CHMFL-BTK-01 induces cytotoxicity, which can then be compared to its on-target EC50.

Materials:

• Your cell line of interest

• Complete cell culture medium

• CHMFL-BTK-01 stock solution (in DMSO)

• 96-well clear-bottom plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTT, or similar)

• Plate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment.

• Inhibitor Treatment: Prepare a serial dilution of CHMFL-BTK-01 in complete culture medium. Include a DMSO vehicle control and a "no cells" blank control.

• Incubation: Add the diluted inhibitor to the cells and incubate for a period relevant to your experimental question (e.g., 24, 48, or 72 hours).

• Cell Viability Assay: Add the cell viability reagent to each well according to the manufacturer's instructions.

• Data Acquisition: Measure the luminescence or absorbance using a plate reader.

• Data Analysis:

  • Subtract the average background signal (from the "no cells" wells) from all other measurements.

  • Normalize the data to the vehicle control (set to 100% viability).

  • Plot the percentage of cell viability against the log of the CHMFL-BTK-01 concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Data Interpretation:

By comparing the GI50 from this assay with the EC50 for BTK inhibition, you can assess the therapeutic window of CHMFL-BTK-01. A large difference between the GI50 and EC50 suggests that at concentrations effective for inhibiting BTK, the compound is not broadly cytotoxic.

Parameter	Description	Importance for Interpretation
EC50	The concentration of CHMFL-BTK-01 that produces 50% of its maximal on-target effect (e.g., inhibition of BTK phosphorylation).	A lower EC50 indicates higher potency for the intended target.
GI50	The concentration of CHMFL-BTK-01 that causes a 50% reduction in cell growth or viability.	Indicates the cytotoxic potential of the compound.
Therapeutic Window	The ratio of GI50 to EC50.	A larger therapeutic window suggests a greater margin of safety, where the compound is effective at its target without causing general toxicity.

Conclusion

CHMFL-BTK-01 is a powerful and selective tool for investigating the roles of BTK in health and disease. By employing the rigorous experimental approaches and troubleshooting strategies outlined in this guide, researchers can ensure the generation of high-quality, reliable data. A thorough understanding of your experimental system and a systematic approach to dosage optimization are key to minimizing the potential for off-target effects and confidently attributing your findings to the specific inhibition of Bruton's tyrosine kinase.

References

• Estupiñán, A. M., et al. (2021). Comparative Analysis of BTK Inhibitors and Mechanisms Underlying Adverse Effects. Frontiers in Immunology, 12, 644941. [Link]

• Stephens, D. M., & Byrd, J. C. (2020). Managing toxicities of Bruton tyrosine kinase inhibitors. Blood, 136(23), 2629–2637. [Link]

• AJMC Staff. (2020). Second-Generation BTK Inhibitors Hit the Treatment Bullseye With Fewer Off-Target Effects. AJMC. [Link]

• de Vries, T. J., et al. (2021). Comparison of inhibitory effects of irreversible and reversible Btk inhibitors on platelet function. Journal of Thrombosis and Haemostasis, 19(11), 2883–2894. [Link]

• Angst, D., et al. (2024). Comprehensive Characterization of BTK Inhibitor Specificity, Potency, and Biological Effects: Insights into Covalent and Non-covalent Mechanistic Signatures. bioRxiv. [Link]

• Andreotti, A. H., et al. (2024). Different Bruton Tyrosine Kinase Inhibitors Bring Distinct Changes to Full-Length BTK. eLife. [Link]

• Chen, L. S., et al. (2018). Identification of a structurally novel BTK mutation that drives ibrutinib resistance in CLL. Leukemia, 32(10), 2286–2290. [Link]

• Alfaro, J., et al. (2019). IC50 values for compounds against PI3Kδ and BTK in kinase inhibition assay. Data in Brief, 25, 104193. [Link]

• Wu, H., et al. (2017). Characterization of CHMFL-BTK-11 as an selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. ResearchGate. [Link]

• de la Puente, J., et al. (2022). Selective Inhibition of Bruton's Tyrosine Kinase by a Designed Covalent Ligand Leads to Potent Therapeutic Efficacy in Blood Cancers Relative to Clinically Used Inhibitors. Journal of Medicinal Chemistry, 65(15), 10325–10343. [Link]

• Joseph, R. E., et al. (2023). Impact of the clinically approved BTK inhibitors on the conformation of full-length BTK and analysis of the development of BTK resistance mutations in chronic lymphocytic leukemia. bioRxiv. [Link]

• Wiestner, A. (2024). BTK inhibitors in CLL: second-generation drugs and beyond. Blood Advances, 8(9), 2300–2309. [Link]

• Kaptein, A., et al. (2018). Potency and Selectivity of BTK Inhibitors in Clinical Development for B-Cell Malignancies. Blood, 132(Supplement 1), 4417. [Link]

• Kaptein, A., et al. (2018). Potency and Selectivity of BTK Inhibitors in Clinical Development for B-Cell Malignancies. Blood, 132(Supplement 1), 4417. [Link]

• Donovan, K. A., et al. (2018). A Chemoproteomic Approach to Query the Degradable Kinome Using a Multi-kinase Degrader. Cell Chemical Biology, 25(12), 1545–1553.e6. [Link]

• AdooQ Bioscience. (n.d.). CHMFL-BTK-01 | BTK inhibitor. AdooQ Bioscience. [Link]

• Miller, S., et al. (2022). Integrated Single-Dose Kinome Profiling Data is Predictive of Cancer Cell Line Sensitivity to Kinase Inhibitors. bioRxiv. [Link]

• Duncan, J. S., et al. (2012). The Active Kinome: The Modern View of How Active Protein Kinase Networks Fit in Biological Research. Chemical Reviews, 112(9), 5044–5067. [Link]

• Li, T., et al. (2020). The crosstalk between PLCγ1, AMPK, Erk and Akt was involved in the process of autophagy enhancement induced by PLCγ1 inhibitor in IL-1β-treated chondrocytes. ResearchGate. [Link]

• PamGene. (2021). Kinomics platform using GBM tissue identifies BTK as being associated with higher patient survival. PamGene. [Link]

• Adjobo-Hermans, M. J. W., et al. (2021). Single-cell imaging of ERK and Akt activation dynamics. UvA-DARE (Digital Academic Repository). [Link]

• Gole, A. A., et al. (2023). Kinase-impaired BTK mutations are susceptible to clinical-stage BTK and IKZF1/3 degrader NX-2127. Science Translational Medicine, 15(710), eadg2962. [Link]

• Sk-Jurzak, L., et al. (2021). Targeting the MAPK/ERK and PI3K/AKT Signaling Pathways Affects NRF2, Trx and GSH Antioxidant Systems in Leukemia Cells. International Journal of Molecular Sciences, 22(16), 8758. [Link]

• Koussoulas, C., et al. (2016). CRF1 Receptor Signaling via the ERK1/2-MAP and Akt Kinase Cascades: Roles of Src, EGF Receptor, and PI3-Kinase Mechanisms. Frontiers in Endocrinology, 7, 13. [Link]

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• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Comparative Analysis of BTK Inhibitors and Mechanisms Underlying Adverse Effects [frontiersin.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. ashpublications.org [ashpublications.org]
• 6. ajmc.com [ajmc.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. ajmc.com [ajmc.com]
• 9. pure.uva.nl [pure.uva.nl]
• 10. ERK Signal Transduction Pathway | R&D Systems [rndsystems.com]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | CRF1 Receptor Signaling via the ERK1/2-MAP and Akt Kinase Cascades: Roles of Src, EGF Receptor, and PI3-Kinase Mechanisms [frontiersin.org]

reducing background noise in CHMFL-BTK-01 western blot assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling with signal-to-noise ratios in kinase inhibition assays.

Evaluating the efficacy of CHMFL-BTK-01—a highly selective, irreversible Bruton’s tyrosine kinase (BTK) inhibitor—relies heavily on detecting minute shifts in phosphorylated BTK (p-BTK) levels against a complex cellular background. Standard western blotting protocols often fail here, resulting in high background noise that obscures critical data. This guide dissects the causality behind experimental noise and provides a self-validating framework to ensure absolute data integrity in your preclinical oncology research [1].

Mechanistic Context: CHMFL-BTK-01 Inhibition

To troubleshoot effectively, we must first understand the target. CHMFL-BTK-01 potently suppresses BTK Y223 auto-phosphorylation with an IC50 of 7 nM [2]. Because the inhibitor permanently binds to the kinase, your assay must be perfectly optimized to detect the absence of the active p-BTK state without interference from off-target binding.

BCR signaling pathway illustrating BTK activation and irreversible inhibition by CHMFL-BTK-01.

Quantitative Parameters for Assay Design

Adhering strictly to these baseline parameters prevents the introduction of systemic noise before the experiment even begins.

Parameter	Recommended Value	Scientific Rationale
CHMFL-BTK-01 IC50	7 nM	Highly potent irreversible inhibition; requires sensitive detection methods.
Target Molecular Weight	~77 kDa	Expected band size for both Total BTK and p-BTK (Y223).
Total Protein Loading	15 - 20 µg / lane	Prevents membrane overloading, which traps antibodies non-specifically.
Blocking Agent (Total BTK)	5% Non-fat Dry Milk	Sufficient for non-phosphorylated targets; cost-effective.
Blocking Agent (p-BTK Y223)	5% BSA in TBST	Critical: Milk contains casein, causing massive background with phospho-antibodies.
Primary Ab Dilution	1:1000 to 1:2000	Titrate carefully; high concentrations are the leading cause of non-specific banding.

Advanced Troubleshooting & FAQs

Q1: Why is my p-BTK (Y223) blot showing a solid black smear after treating with CHMFL-BTK-01? Causality: Phospho-specific antibodies are highly sensitive to the biochemical makeup of your blocking agent. If you are using 5% non-fat dry milk, you are introducing casein—a highly phosphorylated protein—across your entire membrane. The anti-p-BTK antibody will cross-react with the casein, creating a uniform background smear that completely masks your 77 kDa target. Solution: Immediately switch to 5% Bovine Serum Albumin (BSA) in TBST for both the blocking step and the primary antibody incubation when probing for p-BTK.

Q2: I see multiple non-specific bands around 50-60 kDa. Is CHMFL-BTK-01 causing off-target protein aggregation? Causality: CHMFL-BTK-01 is exceptionally selective. Structural and biochemical assays confirm it does not typically induce off-target aggregation; it specifically targets BTK and abolishes the activity of select kinases without broad, chaotic off-target effects [3]. The non-specific banding is almost certainly an artifact of excessive primary antibody concentration or secondary antibody cross-reactivity [4]. Solution: Titrate your primary antibody down (e.g., from 1:1000 to 1:2000). Additionally, verify that your secondary antibody is highly cross-adsorbed to prevent binding to endogenous immunoglobulins in your cell lysate.

Q3: My total BTK signal is weak, but the background is high. How do I enrich the target without amplifying the noise? Causality: In certain cell lines, basal BTK expression is inherently low. Loading more total protein (e.g., >40 µg) to compensate is a flawed strategy; it only increases the concentration of non-specific cytosolic proteins, exacerbating background noise and leading to steric hindrance on the membrane. Solution: Perform an immunoprecipitation (IP) pull-down for BTK prior to immunoblotting [4]. This physically isolates and concentrates the target while stripping away the complex background matrix, drastically improving your signal-to-noise ratio.

Logical troubleshooting workflow for resolving high background noise in BTK western blots.

Self-Validating Experimental Protocol: CHMFL-BTK-01 Immunoblotting

To guarantee trustworthiness, every step of this protocol includes a built-in validation checkpoint. Do not proceed to the next step unless the checkpoint is cleared.

Step 1: Sample Preparation & Lysis

• Treat target cells (e.g., Ramos or SU-DHL-6) with CHMFL-BTK-01 (10–100 nM) for 2 hours.

• Lyse cells on ice using RIPA buffer. Causality: RIPA provides stringent solubilization required for membrane-associated signaling complexes.

• Validation Checkpoint: You must add fresh protease and phosphatase inhibitors to the RIPA buffer immediately before use. Without active phosphatase inhibitors, endogenous phosphatases will strip the Y223 phosphorylation state during lysis, yielding a false-negative result for p-BTK.

• Centrifuge at 14,000 x g for 15 mins at 4°C. Quantify protein using a BCA assay.

Step 2: Electrophoresis & Transfer

• Load exactly 15–20 µg of protein per lane on an 8–10% SDS-PAGE gel.

• Transfer proteins to a PVDF membrane. Causality: PVDF has a higher protein binding capacity than nitrocellulose, which is crucial for detecting low-abundance phosphorylated targets.

• Validation Checkpoint: Stain the membrane with Ponceau S solution for 5 minutes [4]. Visually confirm uniform protein transfer across all lanes and ensure no bubbles blocked the transfer. Wash with TBST until the stain is removed before proceeding.

Step 3: Blocking & Antibody Incubation

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature (Do not over-block, as this can mask the epitope).

• Incubate with the primary anti-p-BTK (Y223) antibody (titrated to 1:1000) in 5% BSA/TBST overnight at 4°C on a gentle shaker.

• Wash the membrane 3 x 10 minutes in TBST (0.1% Tween-20). Causality: High-stringency washing is the primary physical mechanism for removing unbound antibodies and reducing background noise.

Step 4: Detection & Validation

• Incubate with an HRP-conjugated secondary antibody (1:10000) in 5% BSA/TBST for 1 hour at room temperature.

• Wash 3 x 10 minutes in TBST.

• Develop using an Enhanced Chemiluminescence (ECL) substrate and image.

• Validation Checkpoint: Probe a parallel blot (or strip and reprobe) for Total BTK and a loading control (e.g., β-Actin). The Total BTK band must remain constant across all lanes; only the p-BTK band should decrease in response to CHMFL-BTK-01 treatment.

References

• Liang, Q., et al. "Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor". PubMed (nih.gov). URL:[Link]

• Champions Oncology. "Blotting Basics - Western Blot Applications in Preclinical Oncology Research". championsoncology.com. URL:[Link]

Sources

• 1. blog.championsoncology.com [blog.championsoncology.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

CHMFL-BTK-01 Technical Support Center: Incubation Time &amp; Assay Optimization Guide

Welcome to the Technical Support Center for CHMFL-BTK-01 . As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize cellular assays utilizing this compound.

CHMFL-BTK-01 is a highly potent ( IC50​ : 7 nM) and selective irreversible inhibitor of Bruton's Tyrosine Kinase (BTK)[1]. Because it relies on a covalent binding mechanism targeting the Cys481 residue, optimizing your experimental incubation time requires a fundamental shift from traditional equilibrium-based pharmacology to kinetic-based pharmacology.

Section 1: The Kinetics of Covalent Binding

Q: Why does CHMFL-BTK-01 require a different incubation optimization strategy compared to reversible BTK inhibitors?

A: Reversible inhibitors are governed by equilibrium thermodynamics ( Kd​ ), meaning target occupancy is strictly dependent on the concentration of the drug. CHMFL-BTK-01, however, features an acrylamide warhead that forms a covalent bond with Cys481[2]. This is a two-step process governed by binding kinetics ( kinact​/KI​ )[3].

First, the drug forms a reversible encounter complex. Second, the chemical reaction occurs to form the irreversible bond. Because this second step takes time, time and concentration are interdependent . Prolonged incubation allows the reaction to drive to completion, meaning you can achieve 100% target occupancy even at lower concentrations, provided the incubation time is sufficient[3].

BTK signaling pathway and CHMFL-BTK-01 irreversible binding mechanism at Cys481.

Section 2: Time-Course Optimization & Quantitative Data

Q: How does incubation time affect the apparent IC50​ of CHMFL-BTK-01 in cellular assays?

A: For irreversible inhibitors, the IC50​ is a moving target. A short incubation (e.g., 15 minutes) will yield a higher apparent IC50​ because the covalent bond formation ( kinact​ ) has not reached completion. Extending the incubation to 1 to 2 hours allows the reaction to fully mature, reflecting the true potency of the compound and ensuring complete suppression of BTK Y223 auto-phosphorylation[2].

Q: Can I incubate cells with CHMFL-BTK-01 overnight (12-24 hours) to ensure maximum inhibition?

A: No, this is not recommended for signaling assays. While overnight incubation guarantees complete BTK saturation, extended exposure to the electrophilic acrylamide warhead increases the probability of non-specific reactivity with other cysteine-rich proteins. CHMFL-BTK-01 is highly selective (KINOMEscan S-score = 0.00 at 1 μM)[1], but kinetic selectivity is best maintained by keeping incubation times to the minimum required for full target engagement (1-2 hours).

Quantitative Data Summary

Parameter	Value / Metric	Causality / Experimental Rationale
Biochemical IC50​	7 nM	Extremely potent; requires precise low-dose titration to avoid rapid, non-specific saturation.
Cellular EC50​ (p-BTK)	< 30 nM	Effective concentration for target engagement in U2932/Pfeiffer cells.
Optimal Incubation Time	1 - 2 Hours	Provides sufficient time for the kinact​ step to achieve complete covalent modification.
KINOMEscan Selectivity	S(35) = 0.00 at 1 μM	Highly selective; completely abolishes BMX, JAK3, and EGFR without broad off-target effects.
Washout Wash Steps	3x with warm media	Ensures complete removal of non-covalently bound inhibitor without trapping it in the membrane.

Section 3: Troubleshooting Irreversibility (Washout Assays)

Q: My washout assay shows p-BTK Y223 recovery after removing CHMFL-BTK-01. Is the binding truly irreversible?

A: Yes, CHMFL-BTK-01 is definitively irreversible[1]. If p-BTK recovers, the causality usually points to either insufficient incubation time prior to washout (meaning the drug was washed away while still in the reversible encounter phase) or flawed washing mechanics (using cold media).

To troubleshoot this, you must run a Self-Validating Washout Protocol .

Step-by-Step Methodology: Self-Validating Washout Assay

Objective: Confirm the irreversible nature of CHMFL-BTK-01 binding in living cells by demonstrating sustained target inhibition despite the removal of free extracellular drug.

• Cell Preparation: Seed B-cell lymphoma lines (e.g., U2932 or Pfeiffer) at 1×106 cells/mL in RPMI-1640 medium.

  • Causality: These cell lines express high levels of functional BTK, providing a robust dynamic range for phosphorylation signals[2].

• Inhibitor Incubation: Treat cells with 30 nM CHMFL-BTK-01. Incubate at 37°C for 1 to 2 hours .

  • Causality: This specific time window ensures the initial reversible complex has sufficient time to undergo the chemical reaction forming the irreversible bond with Cys481.

• Self-Validation Control (Critical): In parallel, treat a separate well with a reversible BTK inhibitor (e.g., CGI-1746) at an equivalent IC50​ multiple.

  • Causality: This acts as a positive control for the washout mechanics. If the reversible inhibitor does not wash out and recover signaling, your washing technique is flawed.

• Washout Phase: Centrifuge at 300 x g for 5 mins. Discard supernatant. Resuspend and wash the cell pellet three times with warm (37°C) inhibitor-free media.

  • Causality: Warm media prevents temperature-induced changes in membrane fluidity. Cold media can trap lipophilic compounds in the lipid bilayer, which later leach out and re-bind, creating a false "irreversible" phenotype.

• BCR Stimulation: Resuspend cells in fresh media and stimulate with anti-IgM (10 μg/mL) for 10-15 minutes.

  • Causality: Anti-IgM crosslinks the B-cell receptor, triggering upstream LYN/SYK to phosphorylate BTK. Without stimulation, basal p-BTK levels may be too low to accurately measure inhibition.

• Lysis & Immunoblotting: Lyse cells in RIPA buffer supplemented with protease/phosphatase inhibitors. Probe for p-BTK (Y223) and total BTK.

  • Causality: Y223 is the autophosphorylation site of BTK. Its sustained absence directly confirms that BTK kinase activity remains neutralized[2].

Step-by-step washout assay workflow to validate irreversible target engagement.

References

• Liang, Q., Chen, Y., Yu, K., et al. "Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor." European Journal of Medicinal Chemistry, 131:107-125 (2017). 1

• RCSB Protein Data Bank. "5J87: Discovery of CHMFL-BTK-01 as a Highly Selective Irreversible BTK Kinase Inhibitor." PDBj (2017). 4

• "Toward Atomistic Modeling of Irreversible Covalent Inhibitor Binding Kinetics". Journal of Chemical Information and Modeling (2019). 3

Sources

• 1. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5j87 - Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a Highly Selective Irreversible BTK Kinase Inhibitor - Summary - Protein Data Bank Japan [pdbj.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rcsb.org [rcsb.org]

Technical Support Center: Troubleshooting CHMFL-BTK-01 IC50 Variability

Welcome to the Application Support Center. As drug development professionals and researchers profile CHMFL-BTK-01 across various hematological models, observing IC50 variability between different B-cell lines is a common analytical challenge.

CHMFL-BTK-01 is a highly selective, irreversible Bruton's tyrosine kinase (BTK) inhibitor[1]. Discovered through a structure-based drug design approach, it covalently targets the Cys481 residue, yielding a highly potent biochemical IC50 of 7 nM[1]. It demonstrates an exceptional selectivity profile (KINOMEscan S score(35) = 0.00), successfully avoiding off-target inhibition of homologous kinases like BMX, JAK3, and EGFR[1]. In cellular models, it potently inhibits BTK Y223 auto-phosphorylation, arrests the cell cycle in the G0/G1 phase, and induces apoptosis in sensitive B-cell lines such as U2932 and Pfeiffer[1].

This guide provides field-proven troubleshooting logic, self-validating protocols, and mechanistic insights to help you standardize your assays and interpret variable IC50 data accurately.

Diagnostic Workflow

When encountering unexpected IC50 shifts, use the following logic tree to isolate whether the variability stems from target modification, downstream signaling bypass, or assay artifacts.

Figure 1: Troubleshooting logic tree for isolating the cause of CHMFL-BTK-01 IC50 variability.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why does CHMFL-BTK-01 exhibit a 7 nM IC50 in biochemical assays, but >1 μM in certain B-cell lines (e.g., CARD11-mutant lines)?

The Causality: Biochemical assays measure direct enzyme inhibition in a cell-free system. Cellular IC50, however, relies on the cell's biological dependence on the BTK pathway for survival. B-cell lines with chronic active B-cell receptor (BCR) signaling are highly sensitive to BTK inhibition[2]. However, cell lines harboring downstream activating mutations—such as in CARD11, MYD88, or TNFAIP3—can bypass BTK entirely[2]. In these lines, the NF-κB survival pathway is activated independently of BTK, rendering the cells resistant to apoptosis despite complete BTK target engagement by CHMFL-BTK-01.

Table 1: Expected CHMFL-BTK-01 IC50 Profiles Across B-Cell Lines

B-Cell Line	Subtype	Genetic Profile	Expected IC50	Mechanism of Sensitivity/Resistance
U2932	ABC-DLBCL	BCR-dependent	< 100 nM	Dependent on chronic active BCR/BTK signaling[1].
Pfeiffer	GCB-DLBCL	BCR-dependent	< 100 nM	Sensitive to BTK Y223 inhibition and G0/G1 arrest[1].
TMD8	ABC-DLBCL	CD79B mutant	< 100 nM	Upstream mutation drives high BTK dependence.
OCI-LY3	ABC-DLBCL	CARD11 mutant	> 1 μM	Downstream CARD11 mutation bypasses BTK[2].
Mino (C481S)	MCL	BTK C481S	> 1 μM	C481S prevents irreversible covalent binding[1].

Q2: How do I verify if resistance is due to the BTK-C481S mutation versus a downstream target bypass?

The Causality: CHMFL-BTK-01 achieves its high potency by forming a covalent bond with the Cys481 residue of BTK[1]. If a cell line harbors a C481S mutation, the inhibitor can only bind reversibly, drastically reducing its cellular potency. A "Washout Assay" acts as a self-validating system: covalent inhibitors will maintain target inhibition (low p-BTK Y223) even after the free drug is washed out of the media, whereas reversible binding (due to C481S) will result in a rapid recovery of p-BTK Y223[1].

Protocol 1: BTK Y223 Auto-phosphorylation Washout Assay

• Seeding: Seed B-cells at 1×106 cells/mL in 6-well plates using RPMI-1640 supplemented with 10% FBS.

• Treatment: Treat cells with 100 nM CHMFL-BTK-01 (or vehicle control) for 2 hours at 37°C. This provides sufficient time for covalent bond formation[1].

• Washout: Centrifuge cells at 300 × g for 5 minutes. Discard the supernatant and wash the cell pellet three times with warm, drug-free PBS to thoroughly remove unbound inhibitor.

• Recovery: Resuspend cells in drug-free complete media and incubate for 4 hours.

• Lysis & Immunoblotting: Lyse cells using RIPA buffer supplemented with protease and phosphatase inhibitors. Perform Western blot analysis probing for p-BTK (Y223) and total BTK[3].

• Validation Logic: If p-BTK (Y223) remains absent after 4 hours, covalent binding was successful (Wild-Type BTK). If p-BTK (Y223) returns, the binding was reversible (confirming a C481S mutation). If covalent binding is confirmed but the cells remain viable in standard assays, investigate downstream bypass mutations.

Q3: My cell viability assay shows high variability between replicates. How can I standardize the CHMFL-BTK-01 IC50 workflow?

The Causality: B-cell lines grow in suspension and frequently clump, leading to uneven cell distribution and high standard deviations in luminescence-based viability assays. Furthermore, BTK inhibitors require sufficient time to induce downstream apoptosis and G0/G1 cell cycle arrest[1]. Premature readouts will artificially inflate the IC50.

Protocol 2: Standardized CellTiter-Glo Viability Assay for Suspension B-cells

• Preparation: Dissociate cell clumps by gently pipetting the suspension 10-15 times before counting. Ensure baseline viability is >90% via Trypan Blue exclusion.

• Plating: Seed cells at an optimized density (typically 10,000 cells/well) in 90 μL of media in a 96-well opaque white plate.

• Dosing: Prepare a 10-point, 3-fold serial dilution of CHMFL-BTK-01 starting at 10 μM (10X concentration) in media. Add 10 μL of the drug dilutions to the corresponding wells.

• Incubation: Incubate for 72 hours at 37°C, 5% CO2. Crucial: Do not disturb the plates during this period, as suspension cells are highly sensitive to mechanical stress.

• Detection: Add 50 μL of CellTiter-Glo reagent per well. Shake the plate on an orbital shaker for 2 minutes to induce complete lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Analysis: Read luminescence and calculate the IC50 using a 4-parameter logistic non-linear regression model.

BCR Signaling & Resistance Mechanisms

To fully contextualize IC50 variability, it is critical to understand where CHMFL-BTK-01 intervenes within the B-Cell Receptor signaling cascade, and where genetic mutations can render its intervention moot.

Figure 2: BCR signaling pathway showing CHMFL-BTK-01 inhibition and downstream mutation bypass.

Sources

• 1. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

CHMFL-BTK-01 vs. Ibrutinib: A Deep Dive into Kinase Selectivity Profiles

Target Audience: Researchers, Application Scientists, and Drug Development Professionals

The Selectivity Challenge in BTK Inhibition

Bruton’s tyrosine kinase (BTK) is a critical node in the B-cell receptor (BCR) signaling pathway and a highly validated target for B-cell malignancies and autoimmune diseases. The first-in-class BTK inhibitor, ibrutinib , revolutionized the treatment landscape by covalently binding to the Cys481 residue in the ATP-binding pocket of BTK.

However, the clinical utility of ibrutinib is frequently complicated by off-target toxicities. Because ibrutinib utilizes a non-selective Type I binding mode, it irreversibly inhibits several other kinases that share a highly homologous active site and a conserved cysteine residue at the equivalent position (e.g., EGFR, JAK3, BMX, TEC, and ITK). This broad-spectrum activity is the mechanistic driver behind ibrutinib's adverse event profile, which includes skin rashes, diarrhea (EGFR inhibition), immunosuppression (JAK3 inhibition), and bleeding risks (TEC/BMX inhibition) .

To address these pharmacological liabilities, structure-based drug design has yielded a new generation of highly selective inhibitors. CHMFL-BTK-01 (Compound 9) is a highly potent, irreversible BTK inhibitor designed to achieve absolute selectivity. By exploiting unique structural nuances within the BTK kinase domain, CHMFL-BTK-01 completely avoids the off-target liabilities associated with ibrutinib [[1]]([Link]).

Comparative Kinase Selectivity Profile

The defining advantage of CHMFL-BTK-01 over ibrutinib lies in its exceptionally clean kinome profile. While ibrutinib hits multiple Cys-containing kinases with nanomolar potency, CHMFL-BTK-01 demonstrates an unprecedented KINOMEscan selectivity score of S(35) = 0.00 at 1 μM across 468 kinases/mutants . This means that at a concentration of 1 μM, CHMFL-BTK-01 does not inhibit any off-target kinase by more than 65%.

Table 1: Biochemical and Cellular Activity Comparison

Target Kinase	Biological Role / Toxicity Implication	Ibrutinib Activity	CHMFL-BTK-01 Activity
BTK	BCR signaling / Target	IC50: 0.5 nM	IC50: 7 nM
EGFR	Epithelial maintenance / Rash, Diarrhea	Potent Inhibition	No significant inhibition
JAK3	Cytokine signaling / Immunosuppression	Potent Inhibition	No significant inhibition
BMX	Endothelial function / Bleeding risk	Potent Inhibition	No significant inhibition
ITK	T-cell signaling / Immune modulation	Potent Inhibition	No significant inhibition
TEC	Platelet activation / Bleeding risk	Potent Inhibition	No significant inhibition

(Data synthesized from and [[1]]([Link]). CHMFL-BTK-01 completely abolishes the off-target inhibitory activity seen in first-generation compounds).

Mechanistic Causality of Selectivity

The causality behind CHMFL-BTK-01's selectivity stems from its precise spatial geometry. While both drugs target Cys481, CHMFL-BTK-01's scaffold is optimized to clash with the slightly different amino acid side chains present in the ATP-binding pockets of EGFR, JAK3, and BMX. This steric hindrance prevents the electrophilic warhead of CHMFL-BTK-01 from reaching the homologous cysteine residues in off-target kinases, ensuring the covalent bond is only formed within BTK.

Fig 1. Selectivity logic of Ibrutinib vs CHMFL-BTK-01 against homologous Cys-kinases.

Experimental Methodologies for Selectivity Validation

To objectively validate the selectivity profile of a kinase inhibitor, researchers must employ orthogonal assay systems: a broad-spectrum biochemical binding assay (KINOMEscan) and a functional cellular assay. The following protocols are self-validating systems designed to confirm on-target engagement while proving the absence of off-target activity.

Protocol 1: KINOMEscan Broad-Spectrum Profiling

Purpose: To quantitatively measure the thermodynamic interaction between the inhibitor and 468 human kinases. Causality: Active-site directed competition binding assays do not rely on ATP concentration or kinase activity, making them highly reproducible and immune to variations in enzyme activation states.

• Ligand Immobilization: Prepare a solid support matrix functionalized with a proprietary active-site directed ligand.

• Compound Preparation: Dilute CHMFL-BTK-01 and ibrutinib to a final screening concentration of 1 μM in a binding buffer containing 20% SeaBlock, 0.17x PBS, 0.05% Tween 20, and 6 mM DTT.

• Incubation: Combine the immobilized ligand, the DNA-tagged kinase library (468 kinases), and the test compound. Incubate at room temperature for 1 hour. Logic: If the test compound binds the kinase's active site, it prevents the kinase from binding the immobilized ligand.

• Affinity Capture & Wash: Wash the beads extensively with wash buffer to remove unbound proteins.

• Quantitative PCR (qPCR) Readout: Elute the bound DNA-tagged kinases and quantify them using qPCR.

• Data Analysis: Calculate the S(35) score. An S(35) = 0.00 for CHMFL-BTK-01 indicates that 0% of the tested off-target kinases were inhibited by >65%, validating absolute selectivity .

Fig 2. Step-by-step KINOMEscan workflow for evaluating broad-spectrum kinase selectivity.

Protocol 2: Cellular BTK Y223 Auto-phosphorylation Assay

Purpose: To confirm that the biochemical potency translates to functional target engagement inside living cells. Causality: BTK auto-phosphorylates at Tyrosine 223 (Y223) within its SH3 domain upon activation. Measuring the suppression of p-BTK (Y223) directly correlates with the functional blockade of the kinase in its physiological environment.

• Cell Culture: Culture U2932 or Pfeiffer B-cell lymphoma cell lines in RPMI-1640 medium supplemented with 10% FBS.

• Compound Treatment: Treat cells with serial dilutions of CHMFL-BTK-01 (e.g., 1 nM to 1000 nM) or ibrutinib for 2 hours.

• BCR Stimulation: Stimulate the cells with 10 μg/mL anti-IgM for 10 minutes to induce BCR cross-linking and robust BTK activation.

• Lysis and Protein Extraction: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Logic: Phosphatase inhibitors are critical to preserve the transient p-Y223 signal during extraction.

• Western Blotting: Resolve proteins via SDS-PAGE and transfer to a PVDF membrane. Probe with primary antibodies against total BTK and phospho-BTK (Y223).

• Validation: CHMFL-BTK-01 demonstrates an EC50 < 30 nM for inhibiting Y223 auto-phosphorylation, confirming potent cellular target engagement without inducing off-target cytotoxicity .

Conclusion

While ibrutinib remains a cornerstone in the treatment of B-cell malignancies, its non-selective covalent binding profile introduces significant clinical liabilities. CHMFL-BTK-01 represents a structural masterclass in achieving absolute kinase selectivity. By maintaining nanomolar potency against BTK (IC50: 7 nM) while completely abrogating activity against homologous kinases like EGFR, JAK3, and BMX, CHMFL-BTK-01 serves as an impeccable pharmacological tool for researchers aiming to isolate BTK-specific pathologies without the confounding noise of off-target effects.

References

• Title: Design of Potent and Selective Covalent Inhibitors of Bruton's Tyrosine Kinase Targeting an Inactive Conformation Source: ACS Medicinal Chemistry Letters (PMC) URL: [Link]

• Title: Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor Source: European Journal of Medicinal Chemistry (PubMed) URL: [Link]

Sources

• 1. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Publish Comparison Guide: CHMFL-BTK-01 vs. Clinical-Grade Cys481-Targeted BTK Inhibitors

Introduction: The Evolution of Cys481-Targeted Inhibition

Bruton’s tyrosine kinase (BTK) is an indispensable signaling node in the B-cell receptor (BCR) pathway. Upon BCR activation, BTK is recruited to the plasma membrane and activated, subsequently driving calcium mobilization and NF-κB-mediated cell survival[1]. Because hyperactive BCR signaling is a hallmark of B-cell malignancies and autoimmune disorders, BTK has become a prime therapeutic target.

The discovery that BTK can be irreversibly inhibited by targeting the Cys481 residue in its ATP-binding pocket with an electrophilic acrylamide warhead revolutionized targeted therapy. This covalent mechanism ensures prolonged target engagement and profound pharmacodynamic efficacy, giving rise to first-in-class drugs like Ibrutinib[2].

Diagram 1: BCR signaling cascade highlighting BTK activation and downstream NF-κB signaling.

The Selectivity Challenge: First-Gen vs. Next-Gen Inhibitors

While the Cys481-targeting strategy is highly effective, it presents a profound structural challenge: the ATP-binding pocket of BTK shares high homology with several other kinases that possess a similarly positioned active-site cysteine.

• First-Generation (Ibrutinib): Ibrutinib covalently modifies off-target kinases including EGFR (Cys797), JAK3 (Cys909), ITK, TEC, and BMX[2]. This polypharmacology is the mechanistic root of its dose-limiting adverse events (AEs), such as epidermal rash, diarrhea, and atrial fibrillation[2].

• Second-Generation (Acalabrutinib & Zanubrutinib): Engineered to minimize these interactions, second-generation inhibitors demonstrate improved safety. For example, Zanubrutinib exhibits superior progression-free survival (PFS) and significantly lower cardiac toxicity compared to Ibrutinib[3]. However, they still exhibit residual off-target binding to kinases like TEC or BMX[2].

• Next-Generation Preclinical Tools (CHMFL-BTK-01): CHMFL-BTK-01 was developed via rigorous structure-based drug design to serve as a highly selective pharmacological tool. It achieves an unprecedented selectivity profile by exploiting subtle topological differences in the kinase domain, effectively abolishing off-target inhibitory activity against BMX, JAK3, and EGFR[4].

Quantitative Comparison of BTK Inhibitors

To objectively evaluate CHMFL-BTK-01 against clinical alternatives, we must look at their biochemical potency and kinome-wide selectivity.

Inhibitor	Generation	BTK IC₅₀	Key Off-Targets (Cys-containing)	Selectivity Profile / Clinical Impact
Ibrutinib	1st	~0.5 nM	EGFR, ITK, TEC, BMX, JAK3	Poor selectivity; causes rash, diarrhea, bleeding, and atrial fibrillation.
Acalabrutinib	2nd	~3.1 nM	BMX, ERBB4	Moderate selectivity; significantly reduced EGFR binding and lower atrial fibrillation risk.
Zanubrutinib	2nd	~0.3 nM	TEC	High selectivity; superior PFS vs. Ibrutinib with improved tolerability.
CHMFL-BTK-01	Preclinical	7 nM	None detected at 1 μM	Extremely High ; KINOMEscan S(35) = 0.00. Ideal for isolated BTK pathway studies.

Data synthesized from comparative kinome profiling and clinical safety readouts[2][3][4].

Experimental Methodologies: Validating Selectivity and Efficacy

As an application scientist, establishing the exact selectivity and cellular efficacy of a kinase inhibitor requires orthogonal, self-validating workflows. Below are the definitive methodologies used to benchmark CHMFL-BTK-01.

Protocol 1: High-Throughput Kinase Selectivity Profiling (KINOMEscan)

Causality & Rationale: Why use an active-site directed competition binding assay (KINOMEscan) instead of a functional kinase assay for the initial screen? Functional assays require optimized ATP concentrations for each of the 400+ kinases, which introduces Km​ variability. A competition binding assay normalizes this by directly measuring thermodynamic binding affinity to the active site, providing a true measure of structural selectivity regardless of intrinsic kinase turnover rates.

• Preparation: Prepare kinase-tagged T7 phage strains representing 468 distinct human kinases and mutants.

• Immobilization: Immobilize active-site directed bait ligands on magnetic beads.

• Incubation: Incubate the beads and phage strains with 1 μM CHMFL-BTK-01.

• Elution & Quantification: Wash the beads to remove unbound phages. Elute the bound phages and quantify them via qPCR.

• Data Analysis: Calculate the S(35) score. CHMFL-BTK-01 yields an S(35)=0.00 , meaning zero off-target kinases are inhibited by more than 65% at 1 μM[4].

Self-Validation Checkpoint: The assay must include a known multi-kinase inhibitor (e.g., Staurosporine or Ibrutinib) as a positive control. If the positive control fails to displace phages from known off-target kinases (like EGFR or BMX), the entire run is invalidated due to bait-ligand degradation.

Protocol 2: Cellular BTK Autophosphorylation (Y223) Assay

Causality & Rationale: Why measure Y223 phosphorylation instead of Y551? Y551 is trans-phosphorylated by upstream kinases (LYN/SYK) upon BCR activation. Inhibiting BTK does not prevent Y551 phosphorylation. However, Y223 is an autophosphorylation site; its phosphorylation is a direct catalytic consequence of BTK's own kinase activity. Therefore, tracking pBTK(Y223) is the definitive biomarker for target engagement[5].

Diagram 2: Step-by-step workflow for assessing cellular BTK Y223 autophosphorylation inhibition.

• Cell Seeding: Culture U2932 or Pfeiffer B-cell lymphoma lines in RPMI-1640 medium.

• Inhibitor Pre-treatment: Treat cells with a dose-response gradient of CHMFL-BTK-01 (e.g., 1 nM to 300 nM) for 1 hour.

• BCR Stimulation: Stimulate cells with 10 μg/mL anti-human IgM for 10 minutes to crosslink the BCR and trigger the signaling cascade.

• Lysis: Lyse cells immediately in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state.

• Immunoblotting: Perform SDS-PAGE and Western Blotting using specific antibodies against pBTK (Y223) and Total BTK.

• Analysis: CHMFL-BTK-01 potently inhibits Y223 autophosphorylation with an EC50​<30 nM[4].

Self-Validation Checkpoint: The protocol utilizes a dual-probing strategy. Total BTK must be measured alongside pBTK (Y223). If Total BTK levels drop acutely within the 1-hour treatment window, the reduction in pBTK cannot be attributed solely to kinase inhibition (it indicates compound toxicity or protein degradation). Constant Total BTK validates direct autophosphorylation inhibition.

Conclusion

While clinical-grade inhibitors like Ibrutinib and Zanubrutinib have transformed the therapeutic landscape of B-cell malignancies, their residual off-target profiles complicate the isolation of BTK-specific biology in preclinical research. CHMFL-BTK-01 solves this by providing an S(35)=0.00 selectivity profile, completely abolishing off-target activity against homologous kinases like EGFR, JAK3, and BMX. For researchers and drug development professionals, it stands as the premier pharmacological tool for interrogating true BTK-dependent pathologies.

References

• Liang Q, Chen Y, Yu K, et al. "Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor." European Journal of Medicinal Chemistry, 2017. URL:[Link]

• Estupiñán HY, et al. "Comparative Analysis of BTK Inhibitors and Mechanisms Underlying Adverse Effects." Frontiers in Cell and Developmental Biology, 2021. URL:[Link]

• Brown JR, et al. "Newer BTK Inhibitor Shows Benefits over Ibrutinib for CLL (ALPINE Study)." Patient Power, 2025. URL:[Link]

• de Wispelaere M, et al. "Design of Potent and Selective Covalent Inhibitors of Bruton's Tyrosine Kinase Targeting an Inactive Conformation." ACS Medicinal Chemistry Letters, 2019. URL:[Link]

• "The Development of BTK Inhibitors: A Five-Year Update." MDPI, 2021. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. patientpower.info [patientpower.info]
• 4. Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Development of BTK Inhibitors: A Five-Year Update [mdpi.com]

Validating Covalent Kinase Inhibitors: A Comparative Guide on Cysteine-Serine (C481S) Mutation Rescue Experiments using CHMFL-BTK-01

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Content Focus: Mechanistic validation, kinome selectivity, and self-validating experimental protocols.

Executive Summary: The Selectivity Challenge in Covalent Inhibition

In the landscape of targeted oncology and autoimmune therapeutics, Bruton's Tyrosine Kinase (BTK) has emerged as a premier target. First-generation covalent inhibitors like Ibrutinib revolutionized B-cell malignancy treatment by forming an irreversible bond with the Cys481 residue in the BTK ATP-binding pocket. However, as a Senior Application Scientist, I frequently encounter the downstream consequences of this mechanism: off-target toxicity.

Several other kinases—specifically EGFR, JAK3, and BMX —possess highly homologous active-site cysteines. First-generation inhibitors often inadvertently target these kinases, leading to adverse clinical events such as bleeding and severe rash [1]. To overcome this, next-generation inhibitors like CHMFL-BTK-01 have been engineered for extreme selectivity.

This guide provides an objective comparison of CHMFL-BTK-01 against traditional alternatives and outlines the gold-standard methodology for proving its covalent mechanism: the Cysteine-Serine (C481S) Mutation Rescue Experiment .

Mechanistic Causality: Why Target Cys481?

The causality behind targeting Cys481 lies in the nucleophilic nature of its thiol (-SH) group. Covalent inhibitors utilize an electrophilic warhead (typically an acrylamide moiety) that undergoes a Michael addition reaction with the Cys481 thiol. This irreversible covalent bond decouples the drug's pharmacodynamics from its pharmacokinetics, allowing for prolonged target engagement even after the drug clears systemic circulation.

The Self-Validating System: The C481S Mutation

To definitively prove that an inhibitor's potency is driven by this specific covalent interaction, we utilize a self-validating experimental system: mutating Cysteine 481 to Serine (C481S).

• The Causality: Serine contains a hydroxyl (-OH) group instead of a thiol (-SH). Under physiological conditions, the hydroxyl group is a poor nucleophile and cannot undergo the Michael addition with the acrylamide warhead.

• The Outcome: If the drug is a true Cys481-targeted covalent inhibitor, the C481S mutation will "rescue" the kinase from inhibition, resulting in a massive shift in the IC₅₀ value. If the drug is a reversible, non-covalent inhibitor, the IC₅₀ will remain largely unchanged.

Mechanism of BTK signaling and targeted covalent inhibition by CHMFL-BTK-01 at the Cys481 residue.

Comparative Performance Data

CHMFL-BTK-01 was developed via structure-based drug design to maximize interaction with the BTK active site while avoiding the homologous cysteines of off-target kinases[1]. The table below compares the performance of CHMFL-BTK-01 against the first-generation standard, Ibrutinib.

Parameter / Target	Ibrutinib (First-Gen BTKi)	CHMFL-BTK-01 (Next-Gen BTKi)
BTK (WT) IC₅₀	~0.5 nM (Potent)	7 nM (Potent)
BTK Autophosphorylation (Y223)	Inhibited	Inhibited (EC₅₀ < 30 nM)
KINOMEscan S-score (35) at 1 μM	> 0.00 (Broad off-target profile)	0.00 (Highly Selective)
EGFR Activity	High Off-Target Inhibition	No Inhibition (Activity Abolished)
JAK3 Activity	High Off-Target Inhibition	No Inhibition (Activity Abolished)
BMX Activity	High Off-Target Inhibition	No Inhibition (Activity Abolished)
C481S Mutation Response	Loss of Potency (Resistance)	Loss of Potency (Rescue Confirmed)

Data derived from primary biochemical assays and KINOMEscan profiling[1]. Unlike Ibrutinib, which induces bleeding risks partly due to off-target kinase inhibition[2], CHMFL-BTK-01 exhibits an S-score of 0.00, indicating zero off-target binding among 468 tested kinases at 1 μM.

Experimental Protocol: The C481S Rescue Workflow

To objectively validate the covalent binding mode of CHMFL-BTK-01, researchers must execute a rigorous C481S rescue experiment. This protocol is designed to be self-validating: the WT cell line acts as the positive control for drug efficacy, while the C481S line acts as the mechanistic negative control.

Phase 1: Plasmid Construction and Mutagenesis

• Vector Preparation: Clone the human wild-type BTK gene into a retroviral expression vector (e.g., pMSCV-puro).

• Site-Directed Mutagenesis: Utilize a commercial mutagenesis kit to introduce a single base-pair substitution, converting the Cysteine 481 codon (TGC/TGT) to a Serine codon (AGC/AGT).

• Sequence Verification: Confirm the successful C481S mutation via Sanger sequencing to ensure no off-target mutations were introduced during PCR.

Phase 2: Stable Cell Line Generation

• Host Cell Selection: Use Ba/F3 cells (a murine IL-3 dependent pro-B cell line) as they lack endogenous human BTK, providing a clean background.

• Transfection & Selection: Transfect the Ba/F3 cells with either the WT or C481S plasmids. Select successfully transfected cells using Puromycin (1-2 μg/mL) for 7–10 days.

• Expression Validation: Verify equal expression levels of WT and C481S BTK in the respective stable cell lines via Western Blot using a total BTK antibody.

Phase 3: Viability and Target Engagement Assays

• Cell Seeding: Seed the Ba/F3-BTK-WT and Ba/F3-BTK-C481S cells into 96-well plates at a density of 10,000 cells/well.

• Compound Treatment: Treat the cells with a 10-point serial dilution of CHMFL-BTK-01 (ranging from 0.1 nM to 10 μM). Incubate for 72 hours.

• Viability Readout: Add CellTiter-Glo reagent to measure ATP-dependent luminescence. Calculate the IC₅₀.

  • Expected Result: WT cells will show an IC₅₀ in the low nanomolar range. C481S cells will be "rescued," showing an IC₅₀ shift into the micromolar range.

• Target Engagement (Western Blot): To prove the viability shift is directly tied to kinase activity, treat both cell lines with 100 nM CHMFL-BTK-01 for 4 hours. Lyse the cells and probe for Phospho-BTK (Y223) .

  • Expected Result: CHMFL-BTK-01 will completely abolish Y223 autophosphorylation in WT cells, but Y223 phosphorylation will remain robust in the C481S mutant cells.

Workflow of the C481S mutation rescue experiment validating the covalent binding mechanism.

Conclusion

The validation of CHMFL-BTK-01 underscores a critical principle in modern drug development: extreme biochemical potency must be paired with rigorous mechanistic proof. By utilizing the C481S mutation rescue experiment, researchers can definitively separate highly selective covalent inhibitors from promiscuous reversible agents. CHMFL-BTK-01's ability to maintain a 0.00 S-score while completely losing efficacy against the C481S mutant proves that its therapeutic window is driven entirely by its precise, targeted irreversible binding mode[1].

References

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• Liang, Q., Chen, Y., Yu, K., et al. (2017). "Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor." European Journal of Medicinal Chemistry, 131, 107-125. URL: [Link]

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Validating CHMFL-BTK-01 Target Engagement: A Comparative Guide to X-ray Crystallography and Alternative Methodologies

In the landscape of kinase inhibitor development, unambiguous confirmation of target engagement is a cornerstone of a successful drug discovery program.[1] This guide provides an in-depth technical comparison of methodologies for validating the binding of CHMFL-BTK-01, a highly selective irreversible inhibitor of Bruton's tyrosine kinase (BTK), to its intended target.[2][3][4] While X-ray crystallography stands as the gold standard for elucidating the precise binding mode, a comprehensive validation strategy often incorporates orthogonal biophysical and cellular techniques.[5] This guide will dissect the experimental intricacies of X-ray crystallography for the CHMFL-BTK-01/BTK complex and objectively compare its utility against alternative approaches such as Cellular Thermal Shift Assay (CETSA), Isothermal Titration Calorimetry (ITC), and Surface Plasmon Resonance (SPR).

The Imperative of Target Validation in Kinase Drug Discovery

BTK is a critical component of the B-cell receptor (BCR) signaling pathway, making it a prime therapeutic target for B-cell malignancies and autoimmune diseases.[6][7][8][9] CHMFL-BTK-01 was developed as a highly potent and selective irreversible inhibitor of BTK, with an IC50 of 7 nM.[2][3] The irreversible nature of this inhibitor, targeting the Cys481 residue in the ATP-binding site of BTK, necessitates rigorous confirmation of its binding mechanism to ensure on-target efficacy and minimize off-target effects.[4][10]

X-ray crystallography provides unparalleled, high-resolution structural data that visually confirms the direct interaction between an inhibitor and its target protein.[11][12][13] This structural insight is invaluable for structure-based drug design, enabling the optimization of lead compounds.[13]

Gold Standard Validation: X-ray Crystallography of the CHMFL-BTK-01/BTK Complex

The primary objective of using X-ray crystallography is to obtain a high-resolution three-dimensional structure of CHMFL-BTK-01 in complex with the BTK kinase domain. This allows for the direct visualization of the covalent bond formation with Cys481 and the intricate network of interactions within the ATP-binding pocket.[14]

Experimental Workflow: Co-crystallization of CHMFL-BTK-01 and BTK

The process of obtaining a co-crystal structure involves several critical steps, each requiring careful optimization.

Caption: Workflow for co-crystallization of CHMFL-BTK-01 with BTK.

Step-by-Step Methodology:

• Recombinant BTK Kinase Domain Expression and Purification: The human BTK kinase domain (typically residues 383-659) is expressed in a suitable system, such as E. coli or insect cells. Purification is achieved through a series of chromatography steps (e.g., affinity, ion exchange, and size exclusion) to obtain a highly pure and homogenous protein sample.

• Protein Quality Control: The purity and homogeneity of the BTK protein are assessed by SDS-PAGE and mass spectrometry. The protein's folding and activity should be confirmed through functional assays.

• CHMFL-BTK-01 Preparation: CHMFL-BTK-01 is dissolved in a suitable solvent, such as DMSO, to a high concentration.

• Co-crystallization Screening: The purified BTK protein is incubated with a molar excess of CHMFL-BTK-01 to ensure complete covalent modification of Cys481. This complex is then subjected to high-throughput screening of various crystallization conditions (precipitants, buffers, and additives) using techniques like sitting-drop or hanging-drop vapor diffusion.

• Crystal Optimization and Growth: Initial crystal hits are optimized by refining the crystallization conditions to obtain single, well-diffracting crystals of sufficient size.

• X-ray Diffraction Data Collection: Crystals are cryo-protected and flash-cooled in liquid nitrogen. X-ray diffraction data are collected at a synchrotron source.

• Structure Determination and Refinement: The diffraction data are processed to determine the electron density map. The structure of the BTK-CHMFL-BTK-01 complex is then built and refined using computational software.[15]

• Structural Analysis: The final refined structure reveals the precise binding mode of CHMFL-BTK-01, including the covalent linkage to Cys481 and other key interactions with active site residues.[16]

Comparative Analysis: Alternative Methodologies for Target Engagement

While X-ray crystallography provides the ultimate structural proof of binding, other techniques offer complementary information and can be more amenable to higher-throughput screening or cellular contexts.[17]

Methodology	Principle	Advantages	Limitations	Relevance to CHMFL-BTK-01
X-ray Crystallography	Measures the diffraction of X-rays by a protein crystal to determine the 3D atomic structure.[12]	Provides unambiguous, high-resolution structural data of the binding mode.[5][11]	Technically challenging, time-consuming, and requires large amounts of pure, stable protein.[5][13]	Confirms the covalent binding to Cys481 and provides a detailed map of interactions for structure-based design.[4]
Cellular Thermal Shift Assay (CETSA)	Measures the change in thermal stability of a target protein upon ligand binding in a cellular environment.[18][19]	Allows for the assessment of target engagement in intact cells and tissues, providing physiological relevance.[20][21]	Indirect measure of binding; requires specific antibodies for detection and may not be suitable for all proteins.[22][23]	Validates that CHMFL-BTK-01 engages with BTK in a cellular context, confirming its ability to reach and bind its target in a biological system.
Isothermal Titration Calorimetry (ITC)	Measures the heat released or absorbed during the binding of a ligand to a protein.[24][25][26]	Provides a complete thermodynamic profile of the binding interaction, including affinity (KD), stoichiometry (n), and enthalpy (ΔH).[27]	Requires relatively large amounts of pure protein and can be low-throughput.[5]	Quantifies the binding affinity and thermodynamics of the initial non-covalent interaction of CHMFL-BTK-01 with BTK before the covalent bond formation.[28]
Surface Plasmon Resonance (SPR)	Measures the change in refractive index at a sensor surface as a ligand binds to an immobilized target.[29][30]	Provides real-time kinetic data on binding association (kon) and dissociation (koff) rates. High sensitivity and can be automated for higher throughput.[29]	Requires immobilization of the protein, which may affect its conformation and activity.[29]	Can be used to determine the kinetics of both the initial reversible binding and the subsequent covalent inactivation of BTK by CHMFL-BTK-01.[31][32]

Synergistic Application for Robust Target Validation

A multi-faceted approach to target validation provides the most comprehensive and reliable data.

Caption: Integrated workflow for validating target engagement.

Initially, ITC and SPR can provide quantitative data on the binding affinity and kinetics of CHMFL-BTK-01 to purified BTK protein.[24] Subsequently, CETSA can be employed to confirm that the inhibitor engages BTK within a cellular environment, a critical step in demonstrating pharmacological relevance.[1][33] Finally, X-ray crystallography delivers the definitive structural evidence of the binding mode, which can rationalize the biochemical and cellular data and guide further optimization of the inhibitor.[34]

Conclusion

Validating the target engagement of CHMFL-BTK-01 is a critical step in its development as a therapeutic agent. While X-ray crystallography provides the most detailed and unambiguous structural information, a comprehensive understanding is best achieved through the synergistic use of orthogonal techniques. By combining the strengths of X-ray crystallography with biophysical methods like ITC and SPR, and cellular assays such as CETSA, researchers can build a robust and multi-dimensional validation package. This integrated approach not only confirms the desired mechanism of action but also provides a solid foundation for advancing promising drug candidates through the development pipeline.

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• bioRxiv. (2026, March 2). Determination of the cellular target engagement by direct-to-biology Cellular Thermal Shift Assay (CETSA). bioRxiv. [Link]

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A Comparative Guide to CHMFL-BTK-01 and Acalabrutinib Efficacy in Diffuse Large B-cell Lymphoma (DLBCL) Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the preclinical efficacy of two Bruton's tyrosine kinase (BTK) inhibitors, CHMFL-BTK-01 and acalabrutinib, in the context of Diffuse Large B-cell Lymphoma (DLBCL). As a Senior Application Scientist, this document is structured to offer not just data, but also the scientific rationale behind the experimental approaches, ensuring a comprehensive understanding for researchers in the field.

The Rationale for Targeting Bruton's Tyrosine Kinase in DLBCL

Diffuse Large B-cell Lymphoma (DLBCL) is the most prevalent type of non-Hodgkin lymphoma in adults, characterized by significant heterogeneity.[1] A key molecular subtype, the Activated B-cell-like (ABC) DLBCL, is particularly aggressive and often demonstrates constitutive activation of the B-cell receptor (BCR) signaling pathway for survival and proliferation.[2][3] Bruton's tyrosine kinase (BTK), a non-receptor tyrosine kinase, is a critical node in this pathway.[2][4] Upon BCR engagement, BTK is activated and subsequently phosphorylates downstream effectors, including phospholipase Cγ2 (PLCγ2), leading to a cascade of signals that promote cell survival and proliferation through pathways like NF-κB.[4] This reliance of ABC-DLBCL on chronic BCR signaling makes BTK an attractive therapeutic target.[2]

The BTK Signaling Pathway in DLBCL

Caption: The B-cell receptor signaling pathway and the inhibitory action of BTK inhibitors.

Comparative Analysis of CHMFL-BTK-01 and Acalabrutinib

While direct head-to-head preclinical studies comparing CHMFL-BTK-01 and acalabrutinib in DLBCL models are not extensively published, this guide synthesizes the available data for each inhibitor to facilitate a scientific comparison.

CHMFL-BTK-01: A Highly Selective Irreversible BTK Inhibitor

CHMFL-BTK-01 is a novel, highly selective and potent irreversible BTK inhibitor.[5] It forms a covalent bond with the Cys481 residue in the ATP-binding pocket of BTK, leading to its irreversible inhibition.[5]

Preclinical Efficacy in DLBCL Models:

• Enzymatic Potency: CHMFL-BTK-01 demonstrates a potent inhibitory effect on BTK with an IC50 of 7 nM.[5]

• Cellular Activity: In preclinical studies, CHMFL-BTK-01 has been shown to potently inhibit the autophosphorylation of BTK at the Y223 residue.[5] Furthermore, it has been observed to induce apoptosis in the U2932 and Pfeiffer DLBCL cell lines.[5]

Acalabrutinib (Calquence®): A Second-Generation BTK Inhibitor

Acalabrutinib is a second-generation, highly selective, irreversible BTK inhibitor approved for the treatment of certain B-cell malignancies.[6][7] It also covalently binds to the Cys481 residue of BTK, leading to its inhibition.[7] Its development was aimed at improving upon the selectivity profile of the first-in-class inhibitor, ibrutinib, to minimize off-target effects.[8]

Preclinical and Clinical Efficacy in DLBCL Models:

• Preclinical Models: In a canine model of B-cell non-Hodgkin lymphoma, which serves as a relevant model for human DLBCL, acalabrutinib demonstrated the ability to inhibit BTK activity and downstream signaling, leading to reduced cell proliferation and viability.[7][9]

• Clinical Trials: In a phase Ib study of patients with relapsed/refractory non-GCB DLBCL, acalabrutinib monotherapy showed an overall response rate (ORR) of 24%, with a higher ORR of 33% in the ABC subtype.[6][10] The safety profile was consistent with previous studies, with the most common adverse events being mild to moderate.[6]

Quantitative Comparison of Inhibitor Properties

The following table summarizes the available quantitative data for both inhibitors. It is important to note that the data are from separate studies and direct comparisons should be made with caution.

Parameter	CHMFL-BTK-01	Acalabrutinib	Reference(s)
BTK IC50 (enzymatic)	7 nM	~3-5 nM	[5],
DLBCL Cell Lines Tested	U2932, Pfeiffer	Canine Lymphoma (CLBL1)	[5],[7]
Observed Effects in DLBCL cells	- Induces apoptosis- Inhibits BTK Y223 autophosphorylation	- Inhibits proliferation- Reduces cell viability- Inhibits BTK pathway	[5],[7]
In Vivo DLBCL Models	Data not publicly available	Canine B-cell Lymphoma	[7]
Clinical Efficacy in DLBCL	Not yet in clinical trials	24% ORR in r/r non-GCB DLBCL	[6]

Experimental Protocols for Comparative Efficacy Studies

To facilitate further research and direct comparison of these and other BTK inhibitors in DLBCL models, detailed, step-by-step methodologies for key experiments are provided below.

Experimental Workflow for In Vitro Efficacy Assessment

Caption: Workflow for in vitro comparison of BTK inhibitors in DLBCL cell lines.

Cell Viability Assay (AlamarBlue Protocol)

This protocol is designed to assess the effect of BTK inhibitors on the metabolic activity and proliferation of DLBCL cell lines.

• Cell Seeding: Seed DLBCL cells (e.g., U2932, Pfeiffer) in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells per well in 100 µL of complete culture medium.

• Compound Preparation and Treatment: Prepare serial dilutions of CHMFL-BTK-01 and acalabrutinib in culture medium. Add the diluted compounds to the respective wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• AlamarBlue Addition: Add 10 µL of AlamarBlue reagent to each well.

• Incubation with Reagent: Incubate the plate for 4-6 hours at 37°C, protected from light.

• Fluorescence Measurement: Measure the fluorescence using a microplate reader with an excitation wavelength of 560 nm and an emission wavelength of 590 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values for each compound.

Western Blot Analysis of BTK Pathway Inhibition

This protocol allows for the assessment of the direct impact of the inhibitors on the BTK signaling cascade.

• Cell Treatment: Seed DLBCL cells in 6-well plates and grow to 70-80% confluency. Treat the cells with varying concentrations of CHMFL-BTK-01 or acalabrutinib for a specified time (e.g., 2-4 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-BTK (Tyr223), total BTK, phospho-PLCγ2, and total PLCγ2 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

In Vivo DLBCL Xenograft Model Protocol

This protocol outlines the establishment and use of a subcutaneous xenograft model to evaluate the in vivo efficacy of BTK inhibitors.

• Cell Preparation: Harvest DLBCL cells (e.g., U2932) during the exponential growth phase and resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x 10^7 cells/100 µL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the flank of immunocompromised mice (e.g., NOD/SCID or NSG).

• Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor volume with calipers every 2-3 days. The tumor volume can be calculated using the formula: (Length x Width^2) / 2.

• Treatment Initiation: When the tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (vehicle, CHMFL-BTK-01, acalabrutinib).

• Drug Administration: Administer the compounds at the predetermined doses and schedule (e.g., daily oral gavage).

• Efficacy Assessment: Continue to monitor tumor volume and body weight throughout the study. At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., Western blot, immunohistochemistry).

Conclusion

Both CHMFL-BTK-01 and acalabrutinib are potent and selective irreversible inhibitors of BTK with demonstrated preclinical activity in DLBCL models. CHMFL-BTK-01 exhibits high selectivity and potent enzymatic inhibition, with evidence of apoptosis induction in DLBCL cell lines. Acalabrutinib has a well-documented preclinical profile in a clinically relevant canine model and has shown modest but encouraging clinical activity in relapsed/refractory non-GCB DLBCL.

The provided experimental protocols offer a framework for conducting direct comparative studies, which are essential to fully elucidate the relative efficacy and potential advantages of each inhibitor. Such studies would be invaluable for guiding the further development and clinical application of these targeted therapies in the treatment of DLBCL.

References

• Harrington, B. K., et al. (2016). Preclinical Evaluation of the Novel BTK Inhibitor Acalabrutinib in Canine Models of B-Cell Non-Hodgkin Lymphoma. PLoS ONE, 11(7), e0159607.
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• Acalabrutinib Shows Early Clinical Efficacy, Safety in Activated B-cell DLBCL. (2021). Targeted Oncology.
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• CHMFL-BTK-01 | Btk Inhibitor. MedchemExpress.com.
• Burger, J. A., & Buggy, J. J. (2013). Bruton tyrosine kinase inhibitors: a promising novel targeted treatment for B cell lymphomas.
• Young, R. M., & Staudt, L. M. (2013). Targeting B cell receptor signalling in B cell malignancies. Nature Reviews Drug Discovery, 12(3), 229-243.
• Wu, J., et al. (2016). Acalabrutinib (ACP-196): a selective second-generation BTK inhibitor.
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• The Development of BTK Inhibitors: A Five-Year Upd
• Btk Inhibitors: A Medicinal Chemistry and Drug Delivery Perspective - MDPI. (2021).
• Molecular Pathways and Targeted Therapies in Relapsed/Refractory Diffuse Large B-Cell Lymphoma (DLBCL) - MDPI. (2023).
• Inhibitors of Bcl-2 and Bruton's tyrosine kinase synergize to abrogate diffuse large B-cell lymphoma growth in vitro and in orthotopic xenotransplant
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Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for the Irreversible BTK Inhibitor CHMFL-BTK-01

This document provides essential safety protocols and operational guidance for the handling of CHMFL-BTK-01, a highly potent and selective irreversible Bruton's tyrosine kinase (BTK) inhibitor.[1][2][3] Developed for research professionals, this guide synthesizes established principles for managing potent active pharmaceutical ingredients (APIs) with specific considerations for the mechanistic class of irreversible kinase inhibitors.

A Note on Potency and Precaution: CHMFL-BTK-01 is a potent compound with an IC50 of 7 nM.[1] While a specific Safety Data Sheet (SDS) with comprehensive toxicological data is not publicly available, its nature as a small molecule kinase inhibitor warrants a high degree of caution. Research on similar small molecule kinase inhibitors (SMKIs) suggests that an Occupational Exposure Band (OEB) of 3A, corresponding to an Occupational Exposure Limit (OEL) of 1 to <10 µg/m³, is a protective default for most compounds in this class.[4][5] Therefore, the following recommendations are grounded in a precautionary approach, treating CHMFL-BTK-01 as a potent compound with the potential for significant biological effects at low concentrations.[6]

Core Principles of Safe Handling

The primary safety goal when handling potent compounds like CHMFL-BTK-01 is to minimize all potential routes of exposure—inhalation, dermal contact, and ingestion. This is achieved through a multi-layered approach that prioritizes engineering controls, supplemented by rigorous operational protocols and appropriate personal protective equipment (PPE).

The Hierarchy of Controls:

Caption: Hierarchy of controls for mitigating exposure to potent compounds.

Personal Protective Equipment (PPE) Protocols

The selection of PPE is critical and must be tailored to the specific task and the associated risk of exposure. Given the potency of CHMFL-BTK-01, a stringent PPE protocol is mandatory.

Standard PPE for Handling CHMFL-BTK-01 Solutions

This level of protection is required for all routine operations involving pre-dissolved CHMFL-BTK-01, such as preparing dilutions, plating cells, and performing assays.

Body Area	Recommended PPE	Specifications & Rationale
Eyes	Safety Goggles with Side-Shields	Protects against splashes of contaminated liquids. Must meet ANSI Z87.1 or equivalent standards.
Hands	Double Nitrile Gloves	Two pairs of chemical-resistant nitrile gloves provide enhanced protection against accidental exposure. The outer glove should be changed immediately upon known or suspected contact.
Body	Disposable, Solid-Front Gown with Knit Cuffs	A solid-front gown provides a barrier against spills. Knit cuffs ensure a snug fit around the inner glove to prevent skin exposure.
Respiratory	Not typically required	When working with solutions in a certified chemical fume hood, respiratory protection is generally not necessary.

Enhanced PPE for Handling Solid CHMFL-BTK-01 and High-Risk Operations

This elevated level of protection is mandatory when weighing the solid compound, preparing stock solutions, or for any procedure with a high risk of aerosol or dust generation.

Body Area	Recommended PPE	Specifications & Rationale
Eyes	Safety Goggles and Face Shield	A full-face shield worn over safety goggles provides maximum protection against splashes and airborne particles.
Hands	Double Nitrile Gloves	As per standard protocol. The outer pair should be disposed of immediately after handling the solid compound.
Body	Disposable, Coated Gown	A disposable gown with a protective coating offers superior resistance to chemical permeation compared to a standard lab coat.
Respiratory	N95 or Higher-Rated Respirator	A fit-tested N95 respirator is essential to prevent inhalation of fine particles of the potent compound. For higher-risk or longer-duration tasks, a Powered Air-Purifying Respirator (PAPR) should be considered.[7]

Operational and Disposal Plans

A systematic workflow is crucial to minimize the risk of exposure and cross-contamination.[8]

Workflow for Handling Solid CHMFL-BTK-01

All manipulations involving the solid form of CHMFL-BTK-01 must be performed within a certified chemical fume hood or a containment glove box.

Caption: Step-by-step workflow for the safe handling of solid CHMFL-BTK-01.

Spill Management

In the event of a spill, immediate and correct action is critical to prevent widespread contamination.

• Alert & Evacuate: Immediately alert personnel in the area and evacuate non-essential individuals.

• Isolate: Secure the area to prevent entry.

• Don PPE: Before cleanup, don the appropriate level of PPE, including respiratory protection for solid spills.

• Contain: For liquid spills, cover with an absorbent material. For solid spills, gently cover with damp paper towels to avoid raising dust.

• Clean: Working from the outside in, carefully clean the spill area. Use a suitable deactivating solution if one is known; otherwise, use a detergent solution followed by 70% ethanol.

• Dispose: All cleanup materials must be collected in a sealed container and disposed of as hazardous chemical waste.[9]

Decontamination and Disposal

Proper decontamination and disposal are essential to prevent secondary exposure and environmental contamination.

• Routine Decontamination: At the end of each work session, all surfaces and equipment that may have come into contact with CHMFL-BTK-01 should be wiped down with a suitable cleaning agent.[9]

• Waste Segregation: All waste contaminated with CHMFL-BTK-01, including pipette tips, tubes, gloves, and gowns, must be segregated into a clearly labeled hazardous waste container.

• Disposal: All CHMFL-BTK-01 waste must be disposed of following institutional and local regulations for hazardous chemical waste. Do not dispose of it down the drain or in regular trash.

Emergency Procedures

Exposure Type	Immediate Action
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and copious amounts of water for at least 15 minutes. Seek medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

References

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• Discovery of N-(3-(5-((3-acrylamido-4-(morpholine-4-carbonyl)phenyl)amino)-1-methyl-6-oxo-1,6-dihydropyridin-3-yl)-2-methylphenyl)-4-(tert-butyl)benzamide (CHMFL-BTK-01) as a highly selective irreversible Bruton's tyrosine kinase (BTK) inhibitor. PubMed. [Link]

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